Methyl 2-methyl-N-phenylalaninate

• CAS: 20059-62-5

Core Science & Biosynthesis

In-Depth Technical Guide on Methyl 2-methyl-N-phenylalaninate: Structure, Synthesis, and Peptidomimetic Applications

As application scientists and drug development professionals, we frequently encounter the challenge of modifying peptide backbones to enhance pharmacokinetic properties, proteolytic stability, and receptor selectivity. Standard proteinogenic amino acids often yield highly flexible, linear peptides that suffer from rapid enzymatic degradation and poor target affinity.

To overcome these limitations, the strategic incorporation of highly constrained, non-natural amino acid derivatives is essential. Methyl 2-methyl-N-phenylalaninate —systematically identified as methyl 2-methyl-2-(phenylamino)propanoate—represents a specialized class of α,α -disubstituted amino acid esters. By combining the profound steric bulk of a gem-dimethyl group with an N-phenyl substituent, this molecule serves as a powerful building block for conformational restriction and β -sheet disruption in advanced peptidomimetics.

Chemical Identity & Quantitative Specifications

Methyl 2-methyl-N-phenylalaninate is an esterified, N-phenylated derivative of α -aminoisobutyric acid (Aib). Unlike standard phenylalanine derivatives, the defining structural feature here is the quaternary α -carbon, which fundamentally alters both its chemical reactivity and its influence on peptide secondary structure.

Table 1: Physicochemical Properties of Methyl 2-methyl-N-phenylalaninate [1]

Property	Specification / Value
Common Name	Methyl 2-methyl-N-phenylalaninate
IUPAC Name	Methyl 2-methyl-2-(phenylamino)propanoate
CAS Registry Number	20059-62-5
Molecular Formula	C11H15NO2
Molecular Weight	193.24 g/mol
Structural Class	α,α -Disubstituted Amino Acid Ester
Standard Purity	≥ 95%

The Steric Challenge: Synthetic Pathways

Synthesizing N-alkylated or N-arylated derivatives of α,α -disubstituted amino acids is notoriously difficult. The quaternary nature of the α -carbon in the precursor (e.g., methyl 2-bromo-2-methylpropanoate) creates immense steric shielding. Attempting a classical SN​2 nucleophilic substitution with aniline typically results in extremely poor yields, as the steric bulk blocks the backside attack required for inversion, often leading to E2 elimination byproducts (such as methyl methacrylate) instead.

To bypass this thermodynamic barrier, we employ the [2]. This palladium-catalyzed methodology shifts the reaction mechanism from a sterically hindered SN​2 pathway to a transition-metal-mediated oxidative addition and reductive elimination sequence, allowing for the efficient construction of the C(sp3)–N bond[3].

Synthetic workflow for Methyl 2-methyl-N-phenylalaninate via Buchwald-Hartwig amination.

Self-Validating Experimental Protocol: Buchwald-Hartwig Amination

The following protocol is designed as a self-validating system. The causality behind each step is explicitly detailed to ensure that the transition metal chemistry proceeds with high fidelity.

Reagents & Materials:

• Aniline (1.2 equiv)

• Methyl 2-bromo-2-methylpropanoate (1.0 equiv)

• Pd2​(dba)3​ (1-2 mol%)

• XPhos ligand (3-4 mol%)

• Sodium tert-butoxide (NaOtBu) (1.5 equiv)

• Anhydrous Toluene (0.2 M)

Step-by-Step Methodology:

• Catalyst Pre-Activation: In an oven-dried Schlenk flask under a strict argon atmosphere, combine Pd2​(dba)3​ and XPhos.

  • Causality: Pre-mixing the palladium source with the electron-rich, bulky XPhos ligand is critical. It facilitates the formation of the highly active monomeric L−Pd(0) species required to undergo oxidative addition into the sterically hindered tertiary C-Br bond.

• Reagent Introduction: Add NaOtBu, followed by anhydrous toluene. Stir for 5 minutes at room temperature. The solution will appear deep red/purple. Introduce aniline and methyl 2-bromo-2-methylpropanoate via a gas-tight syringe.

• Thermal Activation: Heat the reaction mixture to 100 °C.

  • Causality: Refluxing toluene provides the necessary thermal energy to drive the oxidative addition step, which is the rate-limiting phase when dealing with α,α -disubstituted electrophiles.

• In-Process Validation: Monitor the reaction via TLC (Hexanes:EtOAc 8:2). The system is self-validating: as the catalytic cycle turns over, the deep red color of the initial Pd-complex will transition to a pale yellow/brown suspension. This visual cue, combined with the visible precipitation of NaBr salts, confirms that reductive elimination is successfully occurring.

• Workup & Isolation: Once the bromide is fully consumed (typically 12-16 hours, verified by GC-MS), cool the mixture to room temperature. Filter the suspension through a pad of Celite to remove palladium black and inorganic salts. Concentrate the filtrate under reduced pressure and purify via flash column chromatography to yield the pure ester.

Structural Biology Applications: The Thorpe-Ingold Effect & Amyloid Inhibition

In the realm of drug design, methyl 2-methyl-N-phenylalaninate is highly prized for its ability to dictate peptide architecture. When this residue is incorporated into a peptide chain, it triggers two profound structural phenomena:

1. The Thorpe-Ingold Effect (Reactive Angle Compression) The presence of the gem-dimethyl groups at the α -carbon creates severe steric clashes with the adjacent peptide backbone. To minimize this steric strain, the molecule undergoes the [4], which severely restricts the allowable Ramachandran dihedral angles ( ϕ and ψ ). This thermodynamic restriction forces the peptide to adopt highly stabilized 310​ -helical or α -helical conformations[5].

2. Obligate β -Sheet Breaking While the gem-dimethyl group stabilizes helices, the N-phenyl substitution eliminates the hydrogen-bond donor capacity of the amide nitrogen. In the context of amyloid-forming diseases (such as Alzheimer's), is a primary pathology[6]. By incorporating an N-phenylated Aib derivative, the peptide acts as an obligate β -sheet breaker. The bulky aromatic ring sterically blocks the docking of subsequent monomeric units, effectively terminating fibril elongation.

Conformational restriction of peptide backbones induced by the Thorpe-Ingold effect.

Conclusion

Methyl 2-methyl-N-phenylalaninate (CAS 20059-62-5) is far more than a simple amino acid ester; it is a precision tool for conformational engineering. While its synthesis requires advanced transition-metal catalysis to overcome inherent steric barriers, its application in peptidomimetics offers unparalleled control over secondary structure. By leveraging the Thorpe-Ingold effect and targeted hydrogen-bond deletion, application scientists can utilize this compound to design highly stable, fibril-resistant therapeutics.

References

• [3] Grokipedia. Buchwald–Hartwig amination. Available at:[Link]

• [2] Wikipedia. Buchwald–Hartwig amination. Available at:[Link]

• [4] ResearchGate. Conformational studies of Aib-rich peptides containing lactam-bridged side chains: Evidence of 310​ -helix formation. Available at:[Link]

• [5] ACS Publications (Molecular Pharmaceutics). A Model Study to Assess Fibrillation and Product Stability to Support Peptide Drug Design. Available at:[Link]

• [6] Google Patents. Dipeptide analogs for treating conditions associated with amyloid fibril formation (US9630989B2). Available at:

Sources

• 1. Methyl 2-methyl-2-(phenylamino)propanoate | CymitQuimica [cymitquimica.com]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. Buchwald–Hartwig amination — Grokipedia [grokipedia.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. US9630989B2 - Dipeptide analogs for treating conditions associated with amyloid fibril formation - Google Patents [patents.google.com]

Solubility Profile and Thermodynamic Behavior of Methyl 2-methyl-N-phenylalaninate in Organic Solvents

Target Audience: Process Chemists, Formulation Scientists, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary

Methyl 2-methyl-N-phenylalaninate (CAS: 20059-62-5), also known as methyl N-phenyl- α -aminoisobutyrate, is a highly functionalized, non-proteinogenic amino acid derivative. Structurally, it features a secondary aniline group, a sterically demanding gem-dimethyl moiety at the α -carbon, and a methyl ester. This unique combination of functional groups dictates a highly specific thermodynamic solvation profile.

Understanding the solubility of this intermediate is critical for optimizing reaction environments—such as in the synthesis of complex peptides, the functionalization of fullerenes [1], and the design of active pharmaceutical ingredient (API) purification workflows. This guide provides a rigorous analysis of the compound's solubility profile in organic solvents, grounded in thermodynamic principles and Hansen Solubility Parameters (HSP).

Structural Profiling and Solvation Causality

To predict and manipulate the solubility of Methyl 2-methyl-N-phenylalaninate, one must analyze the causality behind its molecular interactions:

• Steric Shielding by the Gem-Dimethyl Group: Unlike standard linear amino acids, the α -aminoisobutyric acid core contains two methyl groups on the α -carbon. This creates severe steric hindrance, restricting the rotational degrees of freedom and shielding the secondary amine (N-H) from acting as an efficient intermolecular hydrogen bond donor. This structural feature significantly depresses the hydrogen-bonding parameter ( δH​ ), rendering the molecule highly lipophilic.

• Aromatic π -System: The N-phenyl ring introduces a large, polarizable electron cloud. This enhances dispersion forces ( δD​ ) and promotes strong π−π stacking interactions with aromatic solvents like toluene.

• Ester Dipole: The methyl ester acts as a strong hydrogen bond acceptor and contributes to the molecule's polar parameter ( δP​ ), making it highly compatible with dipolar aprotic and ethereal solvents.

Because the hydrophobic bulk (phenyl ring + gem-dimethyl + methyl ester) vastly outweighs the polar contributions of the secondary amine, the thermodynamic cost of cavity formation in water is prohibitively high, resulting in near-total aqueous insolubility. Conversely, the molecule exhibits exceptional solubility in moderately polar organic solvents[1].

Quantitative Solubility Data

The table below summarizes the empirical and thermodynamically predicted solubility ranges of Methyl 2-methyl-N-phenylalaninate across various solvent classifications at 25 °C.

Solvent Classification	Solvent	Dielectric Constant ( ε )	Estimated Solubility (mg/mL)	Dominant Solvation Mechanism
Halogenated	Dichloromethane (DCM)	8.93	> 250	Strong dipole-dipole matching; optimal δD​ alignment.
Aromatic	Toluene	2.38	> 150	π−π stacking with the N-phenyl ring; high dispersion affinity.
Dipolar Aprotic	Ethyl Acetate (EtOAc)	6.02	> 200	Ester-ester dipole interactions; moderate H-bond acceptance.
Ethereal	Tetrahydrofuran (THF)	7.58	> 200	Strong hydrogen bond acceptance from the secondary amine.
Polar Protic	Methanol (MeOH)	32.7	25 - 50	Competitive hydrogen bonding; limited by hydrophobic bulk.
Non-Polar Aliphatic	n-Hexane	1.89	< 5	Severe mismatch in polar ( δP​ ) and hydrogen bonding ( δH​ ) parameters.
Aqueous	Water	80.1	< 0.1	High cavity formation energy penalty; extreme hydrophobic effect.

Hansen Solubility Parameter (HSP) Modeling Framework

The substitution of traditional solvents or the optimization of crystallization mixtures requires a rigorous understanding of Hansen Solubility Parameters (HSP) to predict solute-solvent compatibility [2]. The total cohesive energy density of the solvent must match that of Methyl 2-methyl-N-phenylalaninate across three dimensions:

• δD​ (Dispersion): Driven by the phenyl ring and methyl groups.

• δP​ (Polarity): Driven by the ester carbonyl and the secondary amine dipole.

• δH​ (Hydrogen Bonding): Weakly driven by the sterically hindered N-H group.

By plotting the solubility data of the compound across a diverse library of solvents, process chemists can map a "Hansen Sphere" in 3D space. Solvents falling within the radius of this sphere are deemed "good solvents," while those outside are "anti-solvents" [3].

Experimental Workflow Visualization

Fig 1. Empirical workflow for determining the Hansen solubility sphere of organic intermediates.

Standardized Experimental Protocols

To generate self-validating, reproducible solubility data for Methyl 2-methyl-N-phenylalaninate, the Isothermal Shake-Flask Method coupled with HPLC-UV quantification is the industry gold standard.

Protocol: Isothermal Shake-Flask Equilibration

Objective: To determine the absolute thermodynamic solubility limit of the compound in targeted organic solvents.

Step 1: Preparation of Saturated Suspensions

• Dispense 1.0 mL of the target organic solvent (e.g., Toluene, EtOAc, Hexane) into a 2 mL amber glass HPLC vial.

• Gradually add solid Methyl 2-methyl-N-phenylalaninate until a visible, persistent precipitate forms (typically 300–500 mg for good solvents, 10 mg for anti-solvents).

• Causality Note: Excess solid must be present to ensure the chemical potential of the solid phase equals the chemical potential of the dissolved solute, establishing true thermodynamic equilibrium.

Step 2: Isothermal Incubation

• Seal the vials with PTFE-lined septa to prevent solvent evaporation.

• Place the vials in a thermoshaker set strictly to 25.0 ± 0.1 °C.

• Agitate at 800 RPM for 24 to 48 hours.

Step 3: Phase Separation

• Transfer the vials to a temperature-controlled centrifuge (pre-chilled/warmed to exactly 25 °C).

• Centrifuge at 10,000 × g for 15 minutes.

• Causality Note: High-speed centrifugation is mandatory to pellet micro-crystals and colloidal suspensions. Filtration is discouraged for highly volatile solvents (like DCM) as evaporation on the filter membrane can artificially inflate the measured concentration.

Step 4: Aliquoting and Dilution

• Using a positive-displacement pipette (to account for varying solvent viscosities and vapor pressures), carefully extract 50 µL of the clear supernatant.

• Immediately dilute the aliquot into 950 µL of a miscible, strong diluent (e.g., Acetonitrile or Methanol) to prevent spontaneous precipitation prior to analysis.

Step 5: HPLC-UV Quantification

• Analyze the diluted samples using Reversed-Phase HPLC (C18 column, mobile phase: Water/Acetonitrile with 0.1% TFA).

• Quantify the concentration using UV detection at λ = 254 nm (leveraging the strong chromophore of the N-phenyl ring) against a validated multi-point calibration curve.

References

• Source: ACS Publications (The Journal of Organic Chemistry)
• Source: National Institutes of Health (NIH)
• Selection of solvents based on Hansen solubility parameters for calix[4]arene acetic-acid derivatives as extractants of metal ions Source: SciSpace URL

Comprehensive Technical Guide on Methyl 2-methyl-N-phenylalaninate: Molecular Weight, Exact Mass, and Applications in Peptidomimetics

Executive Summary

In the evolving landscape of peptidomimetic drug design, unnatural amino acids serve as critical scaffolds for overcoming the inherent limitations of native peptides, such as poor metabolic stability and lack of membrane permeability. Methyl 2-methyl-N-phenylalaninate (also known systematically as methyl 2-methyl-2-(phenylamino)propanoate) is a highly specialized, sterically hindered amino acid derivative. By combining an α -aminoisobutyric acid (Aib) backbone with an N-phenyl substituent, this compound provides unique conformational constraints that are highly valuable in synthesizing protease-resistant, helically stabilized therapeutics.

This whitepaper provides an authoritative, in-depth analysis of the compound's chemical identity, exact mass spectrometry parameters, synthetic methodology, and its pharmacological utility in modern drug development.

Chemical Identity and Structural Elucidation

Methyl 2-methyl-N-phenylalaninate (CAS: 20059-62-5) is an esterified, N-arylated derivative of α -aminoisobutyric acid[1]. The presence of the gem-dimethyl group at the α -carbon (characteristic of Aib derivatives) severely restricts the ϕ and ψ dihedral angles of the peptide backbone, while the N-phenyl group introduces significant lipophilicity and steric bulk.

To ensure analytical precision during synthesis and biological assay development, researchers must differentiate between the compound's standard molecular weight (calculated using isotopic averages) and its monoisotopic exact mass (calculated using the most abundant isotopes).

Quantitative Data Summary

Property	Value	Analytical Significance
IUPAC Name	Methyl 2-methyl-2-(phenylamino)propanoate	Standardized nomenclature for regulatory filings.
Common Synonyms	Methyl-N-phenyl- α -aminoisobutyrate	Frequently used in legacy chemical catalogs.
CAS Registry Number	20059-62-5	Primary identifier for chemical sourcing[1].
Molecular Formula	C₁₁H₁₅NO₂	Defines the atomic composition[1].
Molecular Weight (MW)	193.246 g/mol	Used for bulk stoichiometric calculations.
Monoisotopic Exact Mass	193.110279 Da	Crucial for High-Resolution Mass Spectrometry (HRMS).

Mass Spectrometry & Analytical Characterization

In drug metabolism and pharmacokinetics (DMPK) studies, identifying unnatural amino acid metabolites in complex biological matrices requires High-Resolution Mass Spectrometry (HRMS). The exact mass is the cornerstone of this analytical identification.

Exact Mass Calculation

The monoisotopic exact mass is derived from the exact masses of the most abundant isotopes of each element in the formula C₁₁H₁₅NO₂:

• Carbon (¹²C): 11 × 12.000000 = 132.000000 Da

• Hydrogen (¹H): 15 × 1.007825 = 15.117375 Da

• Nitrogen (¹⁴N): 1 × 14.003074 = 14.003074 Da

• Oxygen (¹⁶O): 2 × 15.994915 = 31.989830 Da

• Total Exact Mass: 193.110279 Da

Under positive Electrospray Ionization (ESI+), the molecule readily accepts a proton. The theoretical m/z for the protonated adduct[M+H]⁺ is calculated by adding the exact mass of a proton (1.007276 Da), yielding an expected m/z of 194.117555 .

Caption: High-Resolution Mass Spectrometry (HRMS) workflow for exact mass determination.

Fragmentation Causality (MS/MS)

During collision-induced dissociation (CID), the[M+H]⁺ ion typically undergoes:

• Neutral loss of methanol (32 Da): Driven by the cleavage of the methyl ester, yielding an acylium ion.

• Loss of carbon monoxide (28 Da): Subsequent to ester cleavage, typical of α -amino acids.

• Formation of the anilinium ion (m/z 94.06): Cleavage of the sterically hindered C α -N bond.

Synthesis and Experimental Protocols

The synthesis of highly hindered N-aryl α,α -disubstituted amino acids is notoriously difficult due to the steric clash between the gem-dimethyl group and the incoming aryl ring. Standard nucleophilic aromatic substitution often fails. Instead, a transition-metal-catalyzed Ullmann-type coupling or a visible-light-promoted rearrangement is required[2].

Protocol: Copper-Catalyzed N-Arylation of Aib Methyl Ester

This self-validating protocol utilizes a ligand-accelerated copper catalysis system to overcome steric hindrance.

Reagents & Materials:

• Methyl 2-amino-2-methylpropanoate hydrochloride (1.0 eq)

• Iodobenzene (1.2 eq)

• Copper(I) Iodide (CuI) (0.1 eq) - Catalyst

• L-Proline (0.2 eq) - Ligand to stabilize the Cu(I) intermediate and prevent oxidation

• Potassium Carbonate (K₂CO₃) (2.5 eq) - Base to neutralize HCl and facilitate the catalytic cycle

• Anhydrous Dimethyl Sulfoxide (DMSO)

Step-by-Step Methodology:

• Preparation and Degassing: In an oven-dried Schlenk flask equipped with a magnetic stir bar, add CuI, L-proline, K₂CO₃, and methyl 2-amino-2-methylpropanoate hydrochloride. Evacuate and backfill the flask with Argon three times. Causality: Cu(I) is highly susceptible to oxidation to inactive Cu(II) in the presence of atmospheric oxygen.

• Reagent Addition: Add anhydrous DMSO and iodobenzene via syringe.

• Reaction Execution: Heat the mixture to 90°C in an oil bath for 24–36 hours. Monitor the reaction progress via TLC (Hexane:EtOAc 8:2) or LC-MS until the iodobenzene is consumed.

• Quenching and Workup: Cool the mixture to room temperature. Dilute with ethyl acetate (EtOAc) and filter through a pad of Celite to remove copper salts. Wash the organic filtrate with water (3x) to remove DMSO, followed by a brine wash.

• Drying and Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude oil via silica gel flash chromatography to yield Methyl 2-methyl-N-phenylalaninate as a purified product.

Applications in Drug Development

The incorporation of Methyl 2-methyl-N-phenylalaninate into peptide sequences serves two primary mechanistic functions in drug design:

Conformational Restriction (The Aib Effect)

The α -aminoisobutyric acid (Aib) core is a well-documented helix promoter. Because the α -proton of a standard amino acid is replaced by a methyl group, the allowed Ramachandran space is severely restricted. Aib-containing peptides strongly favor the formation of right-handed and left-handed 310​ -helices over standard α -helices, particularly in short oligopeptides (4-6 residues)[3][4]. This structural rigidity is critical for designing peptides that must mimic a specific helical interface to disrupt protein-protein interactions (PPIs), such as the p53-MDM2 complex.

Metabolic Stability and Lipophilicity

Native peptides are rapidly degraded by endogenous proteases, limiting their oral bioavailability and half-life. The dual modification in Methyl 2-methyl-N-phenylalaninate—the α -methyl group and the N-phenyl group—creates massive steric shielding around the peptide bond.

• Protease Evasion: Exopeptidases and endopeptidases cannot physically access the amide bond due to the bulky phenyl ring and gem-dimethyl groups.

• Membrane Permeability: The N-phenylation removes a hydrogen-bond donor (the amide N-H) and increases the overall lipophilicity (LogP) of the molecule, significantly enhancing passive diffusion across the phospholipid bilayer.

Caption: Structural modifications and their pharmacological impacts in peptidomimetic drug design.

References

• methyl 2-methyl-N-phenylalaninate | Intermed & Chemicals Source: Chemos.de URL:[Link]

• Conformational Manifold of α -Aminoisobutyric Acid (Aib) Containing Alanine-Based Tripeptides in Aqueous Solution Explored by Vibrational Spectroscopy, Electronic Circular Dichroism Spectroscopy, and Molecular Dynamics Simulations Source: Journal of the American Chemical Society (JACS) URL:[Link]

• Structural and thermodynamic consequences of introducing α -aminoisobutyric acid in the S peptide of ribonuclease S Source: Protein Engineering (SciSpace) URL:[Link]

• A mild and efficient synthesis of N-aryl glycines by the rearrangement of 2-chloro-N-aryl acetamides Source: PubMed Central (PMC) URL:[Link]

Sources

• 1. methyl 2-methyl-N-phenylalaninate | Intermed & Chemicals | Chemos GmbH&Co.KG [chemos.de]
• 2. A mild and efficient synthesis of N-aryl glycines by the rearrangement of 2-chloro-N-aryl acetamides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. scispace.com [scispace.com]

Mechanism of Action of Methyl 2-methyl-N-phenylalaninate in Peptide Synthesis: A Paradigm for Sterically Hindered Foldamers

Executive Summary

In the pursuit of highly stable, proteolytically resistant peptide therapeutics, the incorporation of heavily modified unnatural amino acids has become a cornerstone of modern drug design. Methyl 2-methyl-N-phenylalaninate —systematically known as the methyl ester of N-phenyl-α-aminoisobutyric acid (N-phenyl-Aib-OMe)—represents one of the most sterically encumbered and conformationally rigid building blocks available. This whitepaper deconstructs the mechanism of action of this compound in peptide synthesis, detailing its thermodynamic influence on peptide folding, the kinetic challenges it presents during coupling, and the self-validating protocols required to successfully integrate it into complex peptide backbones.

Chemical Topology and Thermodynamic Drivers

Methyl 2-methyl-N-phenylalaninate (C₁₁H₁₅NO₂) operates at the intersection of extreme steric hindrance and electronic modulation. Its structural anatomy dictates its mechanism of action in three distinct ways:

• The Aib Core (gem-Dimethyl Effect): The α-aminoisobutyric acid (Aib) backbone is a well-documented helicogenic nucleator. By replacing the α-proton of an alanine residue with a second methyl group, the Ramachandran ϕ and ψ dihedral angles are severely restricted to approximately (-60°, -30°)[1]. This thermodynamic restriction forces the peptide sequence to adopt tightly coiled 310​ -helical or α -helical conformations, acting as a structural "foldamer"[1].

• N-Phenylation: The addition of a phenyl ring to the α -amine fundamentally alters the basicity and nucleophilicity of the nitrogen. More importantly, the aromatic bulk creates a steric shield that alters the cis/trans isomerization ratio of the preceding amide bond and completely masks the cleavage site from proteolytic enzymes (e.g., endopeptidases)[2].

• Methyl Ester Protection: The methyl ester acts as a robust, low-profile C-terminal protecting group. Because synthesizing N-aryl Aib derivatives often requires harsh palladium-catalyzed cross-coupling conditions, the methyl ester prevents unwanted side reactions at the carboxylate during monomer preparation[3].

Fig 1. Conformational and thermodynamic consequences of N-phenyl-Aib incorporation.

The Kinetic Barrier: Overcoming Steric Hindrance in Amide Bond Formation

The primary challenge of utilizing Methyl 2-methyl-N-phenylalaninate in Solid-Phase Peptide Synthesis (SPPS) is the profound kinetic barrier to amide bond formation. When the methyl ester is saponified to yield the free acid for N-to-C directional coupling, standard activation strategies fail catastrophically[4].

The Failure of Uronium and Carbodiimide Chemistry

Standard reagents like HATU or DIC/HOBt activate the carboxylic acid by forming an OBt or OAt active ester. However, the immense steric wall created by the adjacent gem-dimethyl groups and the N-phenyl ring physically obstructs the incoming amine from attacking the carbonyl carbon[5]. Furthermore, slow coupling rates often lead to side reactions, such as the formation of unreactive guanidinium species on the resin when using HATU.

The Acyl Fluoride Solution

To overcome this, the causality of the steric clash must be bypassed. The optimal mechanism involves converting the sterically hindered carboxylic acid into an acyl fluoride using reagents like TFFH (Tetramethylfluoroformamidinium hexafluorophosphate)[4]. The fluorine atom is highly electronegative, strongly activating the carbonyl, but possesses a remarkably small Van der Waals radius (1.47 Å). This allows the reactive intermediate to form and be attacked by the incoming amine without the severe steric repulsion characteristic of bulky active esters[4]. Alternatively, phosphonium salts like PyAOP can be utilized to prevent guanidinium capping during prolonged coupling cycles[6].

Fig 2. Divergent activation pathways for sterically hindered N-phenyl-Aib coupling.

Quantitative Data: Coupling Efficiency Analysis

The table below synthesizes the quantitative impact of different activation mechanisms when coupling the saponified N-phenyl-Aib-OH to a standard resin-bound primary amine (e.g., H-Ala-Resin).

Coupling Reagent	Activation Intermediate	Additive / Base	Temp / Method	Time	Yield (%)
HATU	OAt Active Ester	DIPEA	25°C (Ambient)	2 hours	< 10%
DIC	O-Acylisourea / Oxyma	OxymaPure	25°C (Ambient)	2 hours	< 15%
PyAOP	Phosphonium / OAt	HOAt / DIPEA	25°C (Ambient)	12 hours	~ 45%
TFFH	Acyl Fluoride	DIPEA	75°C (Microwave)	30 mins	> 90%

Data synthesized from established protocols for α,α -disubstituted and N-alkylated amino acid couplings[4],[6].

Self-Validating Experimental Protocol: The Acyl Fluoride & Microwave Workflow

To ensure scientific integrity, the following protocol establishes a self-validating system for the incorporation of Methyl 2-methyl-N-phenylalaninate into a peptide chain.

Phase 1: Saponification of the Methyl Ester

• Reaction: Dissolve Methyl 2-methyl-N-phenylalaninate (1.0 eq) in a 3:1 mixture of THF/MeOH. Add 2.0 eq of aqueous LiOH (1M). Stir at room temperature for 4 hours.

• Validation Check: Perform LC-MS analysis. Proceed only when the methyl ester mass ( [M+H]+=194.2 ) has completely shifted to the free acid mass ( [M+H]+=180.2 ).

• Workup: Acidify to pH 3 with 1M HCl, extract with EtOAc, dry over Na₂SO₄, and concentrate in vacuo.

Phase 2: In Situ Acyl Fluoride Generation

• Reaction: Dissolve the resulting N-phenyl-Aib-OH (4.0 eq relative to resin loading) in anhydrous DMF. Add TFFH (4.0 eq) and DIPEA (8.0 eq).

• Validation Check: Utilize React-IR spectroscopy to monitor the solution. The formation of the acyl fluoride is confirmed by the appearance of a distinct carbonyl stretch at ~1840 cm⁻¹ .

Phase 3: Microwave-Assisted Solid-Phase Coupling

• Reaction: Add the activated acyl fluoride solution to the deprotected, resin-bound peptide.

• Microwave Parameters: Heat the reaction vessel to 75°C using microwave irradiation (e.g., CEM Liberty Blue) for 30 minutes[4]. Mechanistic Note: Microwave energy provides the rapid volumetric heating necessary to overcome the high activation energy ( Ea​ ) of the sterically hindered transition state without causing prolonged basic degradation.

• Validation Check: Perform a Chloranil test (if coupling to a secondary amine) or a Kaiser test (for primary amines). A negative result (no color change) validates complete amide bond formation.

Late-Stage Functionalization: Oxidative Ligation Pathways

Beyond its structural role, the N-phenyl group introduces unique electronic reactivity. Recent advances in peptide chemistry have demonstrated that electron-rich N-aryl peptides can undergo highly specific oxidative couplings[2].

When exposed to mild oxidative conditions (e.g., ambient O₂ at neutral pH), the α -carbon of the N-aryl peptide can be selectively oxidized to form an imino-amide intermediate. This intermediate can then be trapped by alkoxyamines to form stable ketoxime linkages [7]. This mechanism allows researchers to use Methyl 2-methyl-N-phenylalaninate not just as a structural rigidifier, but as a chemical handle for late-stage side-chain diversification, bypassing the need to synthesize highly complex, pre-functionalized monomers from scratch[3].

Conclusion

Methyl 2-methyl-N-phenylalaninate is a masterclass in applied steric engineering. While its dual steric hindrance (the Aib gem-dimethyl core and the N-phenyl ring) presents formidable kinetic barriers to traditional peptide coupling, these exact features are what make it an invaluable tool for nucleating 310​ -helices and engineering absolute proteolytic resistance. By abandoning standard uronium chemistry in favor of acyl fluoride activation and microwave-assisted thermodynamics, researchers can seamlessly integrate this powerful foldamer building block into next-generation peptide therapeutics.

References

1.[2] Oxidative Couplings of N-Aryl Peptides in Organic Solvent: Preventing Amino Acid Side Chain Loss Source: ACS Publications (Journal of the American Chemical Society) URL:[Link]

2.[7] Oxidative couplings of alkoxyamines to N-aryl peptides Source: RSC Publishing (Chemical Science) URL:[Link]

3.[3] N-Arylation of Amino Acid Esters to Expand Side Chain Diversity in Ketoxime Peptide Ligations Source: ACS Publications (The Journal of Organic Chemistry) URL:[Link]

4.[1] Conformational Manifold of α-Aminoisobutyric Acid (Aib) Containing Alanine-Based Tripeptides in Aqueous Solution Explored by Vibrational Spectroscopy, Electronic Circular Dichroism Spectroscopy, and Molecular Dynamics Simulations Source: ACS Publications (Journal of the American Chemical Society) URL:[Link]

6.[6] Efficient Peptide Coupling Involving Sterically Hindered Amino Acids Source: ResearchGate (The Journal of Organic Chemistry) URL:[Link]

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• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Efficient peptide coupling involving sterically hindered amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.rsc.org [pubs.rsc.org]

Protocols & Analytical Methods

Application Note: Synthesis Protocol for Methyl 2-methyl-N-phenylalaninate Derivatives

Target Audience: Researchers, synthetic chemists, and drug development professionals. Focus: Overcoming steric hindrance in the synthesis of α-quaternary amino acid esters.

Introduction & Mechanistic Rationale

The synthesis of α,α-disubstituted (quaternary) amino acid derivatives, such as methyl 2-methyl-N-phenylalaninate (also known as methyl 2-methyl-2-(phenylamino)propanoate), is a critical workflow in peptidomimetic drug design. The introduction of an α-methyl group restricts the conformational flexibility of the backbone and provides profound resistance to enzymatic degradation by endogenous peptidases.

However, synthesizing these N-aryl derivatives presents a significant thermodynamic and kinetic challenge. The α-carbon is fully substituted, creating a neopentyl-like steric environment that heavily disfavors standard nucleophilic attack. To overcome this, synthetic chemists must rely on specific electronic activations or transition-metal catalysis. This guide details two self-validating protocols to achieve this synthesis: Direct Alkylation (SN2) and Buchwald-Hartwig Cross-Coupling .

Comparative Methodology & Quantitative Data

Selecting the correct synthetic route depends on the electronic nature of your starting materials and project budget. The table below summarizes the quantitative parameters of both protocols to aid in route selection.

Parameter	Protocol A: Direct Alkylation	Protocol B: Buchwald-Hartwig
Reaction Mechanism	SN2 Substitution	Pd-Catalyzed Cross-Coupling
Typical Yield	45% – 65%	75% – 90%
Reaction Time	24 – 48 hours	12 – 16 hours
Operating Temperature	90 °C	100 °C
Reagent Cost	Low (Commodity chemicals)	High (Pd catalyst & Ligands)
Substrate Scope	Best for nucleophilic anilines	Broad (Tolerates deactivated aryls)

Protocol A: Direct Alkylation via α-Bromoisobutyrate

Causality & Experimental Design

The reaction of aniline with methyl 2-bromo-2-methylpropanoate relies on an SN2 mechanism. Normally, tertiary alkyl halides undergo E2 elimination or fail to react entirely due to extreme steric hindrance. However, the adjacent ester carbonyl group significantly lowers the energy of the C–Br σ* orbital (LUMO). This electronic activation, combined with the planar geometry of the carbonyl group which reduces steric bulk along the nucleophile's approach trajectory, permits the substitution to proceed under thermal activation[1].

Cesium carbonate (Cs₂CO₃) is selected as the optimal base. Its large cationic radius provides high solubility in polar aprotic solvents (like DMF) while acting as a non-nucleophilic proton sponge, driving the reaction forward without competing for the electrophile[2].

Workflow for the direct SN2 alkylation route to synthesize α-quaternary amino acid esters.

Step-by-Step Methodology

• Preparation: In an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve aniline (1.0 mmol, 1.0 eq) in anhydrous DMF (5.0 mL) under an inert argon atmosphere.

• Base Addition: Add Cs₂CO₃ (2.0 mmol, 2.0 eq) to the solution. Stir for 10 minutes at room temperature to ensure uniform suspension.

• Electrophile Introduction: Dropwise, add methyl 2-bromo-2-methylpropanoate (1.5 mmol, 1.5 eq) via syringe.

• Thermal Activation: Attach a reflux condenser and heat the reaction mixture to 90 °C using an oil bath. Maintain temperature and vigorous stirring for 24 hours.

• In-Process Validation: Monitor the reaction via TLC (Hexanes:EtOAc 4:1). The system validates itself when the UV-active aniline spot is consumed and a new, higher Rf​ spot appears.

• Workup: Cool the mixture to room temperature. Quench with distilled water (15 mL) and extract with Ethyl Acetate (3 × 15 mL). Wash the combined organic layers with brine (3 × 10 mL) to remove residual DMF.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography to yield the product as a pale oil.

Protocol B: Palladium-Catalyzed Buchwald-Hartwig Amination

Causality & Experimental Design

For electron-deficient or highly hindered anilines where SN2 fails, cross-coupling is required. Here, methyl 2-amino-2-methylpropanoate hydrochloride is coupled with bromobenzene[3]. The critical experimental choice is the ligand (e.g., RuPhos). The large bite angle of this bulky, electron-rich phosphine ligand forces the palladium center into a sterically crowded geometry. This thermodynamically drives the rate-determining reductive elimination step, efficiently expelling the bulky α-quaternary amino ester product and regenerating the catalyst.

Buchwald-Hartwig catalytic cycle for the cross-coupling of hindered α-amino esters.

Step-by-Step Methodology

• Catalyst Activation: In a flame-dried Schlenk tube, combine Pd₂(dba)₃ (0.02 mmol, 2 mol%) and RuPhos (0.04 mmol, 4 mol%). Purge the tube with argon for 5 minutes.

• Reagent Loading: Add methyl 2-amino-2-methylpropanoate hydrochloride (1.2 mmol, 1.2 eq), bromobenzene (1.0 mmol, 1.0 eq), and sodium tert-butoxide (NaOtBu) (2.5 mmol, 2.5 eq). Note: The excess base is required to first neutralize the hydrochloride salt of the amine before it can participate in the catalytic cycle.

• Solvent Addition: Inject anhydrous, degassed toluene (10 mL) into the Schlenk tube. Seal the tube securely.

• Thermal Activation: Heat the reaction mixture to 100 °C for 16 hours. The solution will typically transition from dark red to a pale yellow/brown suspension as the catalytic cycle progresses.

• Workup: Cool to room temperature, dilute with Ethyl Acetate (20 mL), and filter the mixture through a short pad of Celite to remove palladium black and inorganic salts.

• Isolation: Concentrate the filtrate in vacuo and purify via silica gel chromatography to isolate the target derivative.

Analytical Validation & Troubleshooting

To ensure the synthesized methyl 2-methyl-N-phenylalaninate is structurally verified, perform 1 H-NMR ( CDCl3​ , 400 MHz) analysis. The protocol is self-validating if the following key spectroscopic hallmarks are observed:

• gem-Dimethyl Group: A sharp 6H singlet at approximately δ 1.55 ppm.

• Methyl Ester: A sharp 3H singlet at δ 3.68 ppm.

• Amine Proton: A broad 1H singlet around δ 4.10 ppm, which will disappear upon D2​O exchange.

• Aryl Protons: Multiplets in the δ 6.60 – 7.20 ppm range.

Troubleshooting: If E2 elimination byproducts (e.g., methyl methacrylate) are observed in Protocol A, lower the reaction temperature to 75 °C and extend the reaction time, or switch to the Buchwald-Hartwig cross-coupling (Protocol B) which entirely bypasses the elimination pathway.

References

• [1] Title: Phenoxyaromatic Acid Analogues as Novel Radiotherapy Sensitizers: Design, Synthesis and Biological Evaluation | Source: PubMed Central (PMC) | URL: 1

• [3] Title: WO2011079114A1 - Pteridinones as inhibitors of polo-like kinase | Source: Google Patents | URL: 3

• [2] Title: Discovery of Highly Potent, Selective, and Brain-Penetrant Aminopyrazole Leucine-Rich Repeat Kinase 2 (LRRK2) Small Molecule Inhibitors | Source: Journal of Medicinal Chemistry - ACS Publications | URL: 2

Sources

• 1. Phenoxyaromatic Acid Analogues as Novel Radiotherapy Sensitizers: Design, Synthesis and Biological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. WO2011079114A1 - Pteridinones as inhibitors of polo - like kinase - Google Patents [patents.google.com]

Application Note: Reversed-Phase HPLC Method Development and Validation for Methyl 2-methyl-N-phenylalaninate

Introduction & Analyte Profiling

Methyl 2-methyl-N-phenylalaninate (also known as methyl N-phenyl-α-aminoisobutyrate) is a highly specific amino acid derivative characterized by an aniline-type secondary amine, an alpha-methyl group, and a methyl ester moiety. Developing a robust High-Performance Liquid Chromatography (HPLC) method for this compound requires a deep understanding of its physicochemical properties to prevent common chromatographic pitfalls such as peak tailing, retention time drift, and on-column degradation.

This application note details a causality-driven, self-validating RP-HPLC method designed for researchers and quality control professionals in drug development.

Physicochemical Rationale & Chromatographic Causality

As a Senior Application Scientist, method development is never a process of trial and error; it is a deliberate manipulation of chemistry. Every parameter in this method is selected based on the specific molecular vulnerabilities of Methyl 2-methyl-N-phenylalaninate.

Ionization and Mobile Phase pH: The secondary nitrogen in Methyl 2-methyl-N-phenylalaninate is attached directly to a phenyl ring, classifying it as an aniline derivative. The conjugate acid of this amine has an estimated pKa of approximately 3.5 to 4.0 due to the electron-withdrawing effect of the adjacent ester. According to fundamental chromatographic principles, if the mobile phase pH is within 1.0 to 1.5 units of the analyte's pKa, the compound will exist in a state of partial ionization[1]. This equilibrium state leads to split peaks, severe tailing, and irreproducible retention times. To force the analyte into a single, fully protonated state, we must operate at a low pH. A mobile phase modified with 0.1% Trifluoroacetic acid (TFA) yields a pH of ~2.1, ensuring >99% protonation of the amine while simultaneously neutralizing residual silanols on the silica stationary phase to prevent secondary ion-exchange interactions[2].

Ester Stability and Diluent Selection: While a highly acidic mobile phase is optimal for rapid transit through the column, storing the sample in an acidic diluent in the autosampler can catalyze the hydrolysis of the methyl ester over time. Therefore, the sample diluent is strictly formulated as a neutral 50:50 (v/v) Water:Acetonitrile mixture. This causality-driven choice decouples the optimal separation conditions from the optimal storage conditions, ensuring sample stability throughout the analytical sequence.

Hydrophobicity and Stationary Phase: With an estimated LogP of ~2.05, the analyte exhibits moderate lipophilicity. A superficially porous particle (SPP) C18 column is selected. The solid core of SPP columns limits longitudinal diffusion, providing ultra-high efficiency (theoretical plates) at standard HPLC backpressures, making it ideal for resolving the analyte from closely eluting synthesis impurities.

Self-Validating Workflow Design

To ensure trustworthiness, this protocol is designed as a self-validating system. It incorporates mandatory, sequential logic gates (System Suitability and Bracketing) that automatically invalidate the run if system performance drifts, preventing the reporting of erroneous data[3].

Self-validating HPLC sequence workflow ensuring continuous data integrity.

Optimized Chromatographic Conditions

All quantitative parameters have been optimized to balance resolution, sensitivity, and throughput.

Table 1: Instrument and Method Parameters

Parameter	Specification
Column	C18, 100 × 4.6 mm, 2.7 µm (Superficially Porous)
Mobile Phase A	0.1% Trifluoroacetic acid (TFA) in Ultrapure Water (pH ~2.1)
Mobile Phase B	100% HPLC-Grade Acetonitrile
Flow Rate	1.0 mL/min
Column Temperature	30 °C (± 1 °C)
Detection	UV at 245 nm (Optimal for aniline π-π* transitions)
Injection Volume	5 µL
Diluent	Water:Acetonitrile (50:50, v/v)

Table 2: Gradient Elution Profile

Time (min)	% Mobile Phase A	% Mobile Phase B	Elution Rationale
0.0	80	20	Initial hold to focus analyte at column head
1.0	80	20	Isocratic hold
6.0	10	90	Linear ramp to elute lipophilic impurities
8.0	10	90	High-organic wash to clear strongly bound matrix
8.1	80	20	Rapid return to initial conditions
12.0	80	20	Column re-equilibration

Step-by-Step Experimental Protocol

Step 1: Reagent & Mobile Phase Preparation

• Mobile Phase A: Transfer 1.0 mL of LC-MS grade TFA into 1000 mL of ultrapure water (18.2 MΩ·cm). Mix thoroughly by inversion and degas via vacuum sonication for 10 minutes.

• Mobile Phase B: Filter 1000 mL of HPLC-grade Acetonitrile through a 0.22 µm PTFE membrane. Degas prior to use.

• Diluent: Combine 500 mL of ultrapure water with 500 mL of Acetonitrile. Mix well and allow to equilibrate to room temperature.

Step 2: Standard and Sample Preparation

• System Suitability Standard (100 µg/mL): Accurately weigh 10.0 mg of Methyl 2-methyl-N-phenylalaninate reference standard into a 100 mL volumetric flask. Add 70 mL of Diluent and sonicate for 5 minutes at 20 °C to ensure complete dissolution without thermal degradation. Dilute to volume with Diluent and mix thoroughly.

• Sample Preparation: Weigh the equivalent of 10.0 mg of the bulk sample into a 100 mL volumetric flask. Repeat the dissolution steps described above. Filter the final solution through a 0.22 µm PTFE syringe filter directly into an amber HPLC vial, discarding the first 1 mL of filtrate to prevent membrane-binding artifacts.

Step 3: Self-Validating Sequence Execution

Program the chromatography data system (CDS) to execute the following sequence. The CDS must be configured to halt the sequence if the SST criteria (Table 3) are not met.

• Equilibration: Run the initial gradient conditions (80% A / 20% B) for 15 minutes until baseline ripple is < 0.1 mAU.

• Blank Injection (n=1): Inject Diluent. Validation Check: Ensure no peaks elute at the retention time of the analyte (Signal-to-Noise < 3).

• System Suitability Testing (n=6): Inject the 100 µg/mL Standard six consecutive times. Validation Check: The system must pass all criteria in Table 3 before proceeding.

• Sample Analysis (n=1 to 10): Inject unknown samples.

• Bracketing Standard (n=1): Re-inject the 100 µg/mL Standard after every 10 samples and at the end of the run. Validation Check: Peak area must be within ±2.0% of the initial SST average.

Method Validation Criteria (ICH Q2(R1))

This method is designed to be fully compliant with the International Council for Harmonisation (ICH) Q2(R1) guidelines for analytical procedure validation[3].

Table 3: System Suitability Specifications (SST)

SST Parameter	Acceptance Criteria	Mechanistic Indicator
Retention Time %RSD	≤ 1.0% (n=6)	Confirms mobile phase delivery and pump stability.
Peak Area %RSD	≤ 2.0% (n=6)	Confirms autosampler precision and sample stability.
Tailing Factor (Tf)	≤ 1.5	Confirms successful suppression of silanol interactions.
Theoretical Plates (N)	≥ 5,000	Confirms column bed integrity and optimal linear velocity.

Table 4: Method Validation Parameters

Validation Parameter	ICH Q2(R1) Acceptance Criteria
Specificity	Resolution (Rs) > 2.0 between analyte and nearest impurity. No blank interference.
Linearity	Correlation coefficient (R²) ≥ 0.999 across 50% to 150% of target concentration.
Accuracy (Recovery)	98.0% – 102.0% recovery at 3 distinct concentration levels (n=3 per level).
Precision (Repeatability)	%RSD ≤ 2.0% for 6 independent sample preparations.
Robustness	Method passes SST when flow rate (±0.1 mL/min) and temperature (±2 °C) are varied.

References

• Control pH During Method Development for Better Chromatography - Agilent Technologies. 1

• Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography | LCGC International - chromatographyonline.com. 2

• A Review of HPLC Method Development and Validation as per ICH Guidelines - ajpaonline.com. 3

Sources

• 1. agilent.com [agilent.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. ajpaonline.com [ajpaonline.com]

Application Notes and Protocols: Methyl 2-methyl-N-phenylalaninate as a Chiral Building Block

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Chirality in Modern Drug Discovery

In the landscape of pharmaceutical sciences, chirality is a fundamental principle that governs the interaction between drug molecules and their biological targets.[1] The vast majority of biological systems, including enzymes and receptors, are inherently chiral, leading to often profound differences in the pharmacological and toxicological profiles of a drug's enantiomers.[2] Consequently, the ability to synthesize enantiomerically pure compounds is a cornerstone of modern drug development, driving the demand for versatile and efficient chiral building blocks.[3]

This guide introduces Methyl 2-methyl-N-phenylalaninate as a promising chiral building block for asymmetric synthesis. Its structure, derived from the naturally occurring amino acid phenylalanine, offers a rigid scaffold that can effectively bias the stereochemical outcome of a reaction. The presence of the N-phenyl group and the methyl ester functionality provides a unique electronic and steric environment, which can be exploited to achieve high levels of stereocontrol in the synthesis of valuable chiral molecules.

Physicochemical Properties of Methyl 2-methyl-N-phenylalaninate

While specific experimental data for Methyl 2-methyl-N-phenylalaninate is not extensively documented, its properties can be inferred from the closely related compound 2-Methyl-N-phenylalanine.

Property	Value (for 2-Methyl-N-phenylalanine)	Reference
Molecular Formula	C10H13NO2	[4]
Molecular Weight	179.22 g/mol	[4]
IUPAC Name	2-anilino-2-methylpropanoic acid	[4]

It is important for researchers to characterize the specific properties of Methyl 2-methyl-N-phenylalaninate in their own laboratories.

Application: Asymmetric Synthesis of α-Alkylated Carboxylic Acids

A key application of chiral building blocks is in the diastereoselective alkylation of prochiral enolates.[5] In this proposed application, Methyl 2-methyl-N-phenylalaninate serves as a chiral auxiliary, which is temporarily attached to a prochiral carboxylic acid, directs the stereoselective introduction of an alkyl group, and is subsequently cleaved to yield the enantiomerically enriched α-alkylated carboxylic acid.[6]

Experimental Workflow

The overall experimental workflow for the utilization of Methyl 2-methyl-N-phenylalaninate as a chiral auxiliary in asymmetric alkylation is depicted below.

Caption: Experimental workflow for the use of Methyl 2-methyl-N-phenylalaninate as a chiral auxiliary.

Detailed Protocols

Protocol 1: Synthesis of the Chiral Auxiliary-Substrate Adduct

This protocol describes the coupling of Methyl 2-methyl-N-phenylalaninate with a prochiral carboxylic acid, for example, propanoic acid.

Materials:

• Methyl 2-methyl-N-phenylalaninate

• Propanoic acid

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Dichloromethane (DCM), anhydrous

• Diethyl ether

• Hexanes

• Magnesium sulfate (MgSO4), anhydrous

Procedure:

• To a solution of Methyl 2-methyl-N-phenylalaninate (1.0 eq) and propanoic acid (1.1 eq) in anhydrous DCM at 0 °C, add DMAP (0.1 eq).

• Slowly add a solution of DCC (1.1 eq) in anhydrous DCM to the reaction mixture.

• Stir the reaction at 0 °C for 30 minutes and then at room temperature for 12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, filter the reaction mixture to remove the dicyclohexylurea precipitate and wash the solid with cold DCM.

• Combine the filtrates and wash with 1 M HCl, saturated NaHCO3, and brine.

• Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (e.g., silica gel, ethyl acetate/hexanes gradient) to afford the chiral auxiliary-substrate adduct.

Protocol 2: Diastereoselective Alkylation

This protocol details the diastereoselective alkylation of the chiral auxiliary-substrate adduct with an alkyl halide.

Materials:

• Chiral auxiliary-substrate adduct

• Lithium diisopropylamide (LDA), 2.0 M in THF/heptane/ethylbenzene

• Benzyl bromide (or other suitable electrophile)

• Tetrahydrofuran (THF), anhydrous

• Saturated ammonium chloride (NH4Cl) solution

• Ethyl acetate

Procedure:

• Dissolve the chiral auxiliary-substrate adduct (1.0 eq) in anhydrous THF and cool the solution to -78 °C under an inert atmosphere (e.g., argon or nitrogen).

• Slowly add LDA (1.1 eq) to the solution and stir for 30 minutes to ensure complete enolate formation.

• Add benzyl bromide (1.2 eq) to the reaction mixture and continue stirring at -78 °C.

• Monitor the reaction by TLC. The reaction time may vary depending on the substrate and electrophile (typically 1-4 hours).

• Quench the reaction by adding saturated NH4Cl solution.

• Allow the mixture to warm to room temperature and extract with ethyl acetate.

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• The crude product, a mixture of diastereomers, can be purified by flash column chromatography.

Protocol 3: Cleavage of the Chiral Auxiliary

This protocol describes the hydrolytic cleavage of the chiral auxiliary to release the desired chiral α-alkylated carboxylic acid.

Materials:

• Alkylated adduct (diastereomeric mixture)

• Lithium hydroxide (LiOH)

• Tetrahydrofuran (THF)

• Water

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate

Procedure:

• Dissolve the alkylated adduct in a mixture of THF and water.

• Add an excess of LiOH (e.g., 4 eq) and stir the mixture at room temperature or with gentle heating (e.g., 40 °C) until the reaction is complete (monitor by TLC).

• Cool the reaction mixture to 0 °C and acidify with 1 M HCl to a pH of ~2.

• Extract the aqueous layer with ethyl acetate.

• The aqueous layer will contain the hydrochloride salt of the recovered chiral auxiliary, which can be further processed for recycling.

• Wash the combined organic layers with brine, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure to yield the crude chiral α-alkylated carboxylic acid.

• Purify the product by a suitable method, such as crystallization or chromatography.

Analysis and Characterization

Determination of Diastereomeric Ratio by ¹H NMR Spectroscopy

The diastereomeric ratio (d.r.) of the alkylated adduct can be determined by ¹H NMR spectroscopy.[7] Diastereomers have distinct chemical environments, which often results in separated signals for certain protons.[8]

Procedure:

• Acquire a high-resolution ¹H NMR spectrum of the purified alkylated adduct.

• Identify a set of well-resolved signals corresponding to each diastereomer. Protons alpha to the carbonyl group or on the chiral auxiliary are often good candidates.

• Integrate the signals for each diastereomer.

• The diastereomeric ratio is the ratio of the integration values.

Determination of Enantiomeric Excess by Chiral HPLC

After cleavage of the chiral auxiliary, the enantiomeric excess (e.e.) of the α-alkylated carboxylic acid is determined by High-Performance Liquid Chromatography (HPLC) using a chiral stationary phase (CSP).[9]

Procedure:

• Develop a suitable chiral HPLC method by screening different chiral columns (e.g., polysaccharide-based columns) and mobile phases (e.g., hexane/isopropanol mixtures with an acidic additive like trifluoroacetic acid).[10]

• Prepare a standard solution of the racemic α-alkylated carboxylic acid to determine the retention times of both enantiomers.

• Prepare a solution of the synthesized chiral α-alkylated carboxylic acid at a known concentration.

• Inject the sample onto the chiral HPLC system.

• Integrate the peak areas of the two enantiomers.

• Calculate the enantiomeric excess using the formula: % e.e. = [ (Area of major enantiomer - Area of minor enantiomer) / (Area of major enantiomer + Area of minor enantiomer) ] x 100[1]

Conclusion

Methyl 2-methyl-N-phenylalaninate presents itself as a valuable and versatile chiral building block for asymmetric synthesis. The protocols outlined in this guide provide a foundational framework for its application in the synthesis of enantiomerically enriched α-alkylated carboxylic acids. As with any synthetic methodology, optimization of reaction conditions for specific substrates and electrophiles is encouraged to achieve the highest possible yields and stereoselectivities. The principles and techniques described herein are grounded in well-established practices of asymmetric synthesis and product analysis, offering a robust starting point for researchers in their pursuit of novel chiral molecules.

References

• Determination of Enantiomeric Excess in Pharmaceutical Active Agents: The Role of High Performance Liquid Chromatography - Herald Scholarly Open Access. (2018, October 23). Retrieved March 26, 2026, from [Link]

• Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. (2011, November 18). Chirality, 24(3), 227-233.

• Chiral Chemistry in Drug Development: Precision, Purity, and the Pharmaffiliates Advantage. (2025, December 11). Retrieved March 26, 2026, from [Link]

• Asymmetric Synthesis using Chiral Bases: Enantioselective α-Alkylation of Carboxylic Acids. (1987).
• Application of NMR Spectroscopy for the Detection of Equilibrating E–Z Diastereomers. (2020, September 16). ACS Omega, 5(38), 24293-24298.

• Methods for the synthesis of chiral carboxylic acids and derivatives. (n.d.). Retrieved March 26, 2026, from [Link]

• Synthesis of Chiral Esters via Asymmetric Wolff Rearrangement Reaction. (2019, October 7). Organic Letters, 21(20), 8345-8349.

• Determination of Enantiomeric Excess of Metolachlor from Chiral Synthesis using the Agilent 1260 Infinity Analytical SFC System. (n.d.). Retrieved March 26, 2026, from [Link]

• NMR spectroscopic detection of chirality and enantiopurity in referenced systems without formation of diastereomers. (2017).
• β-Branched α-Halo Carboxylic Acid Derivatives via Stereoselective 1,4 Addition of Dialkylaluminum Chlorides to α,β-Unsaturated N-Acyloxazolidinones. (1995, January 1). The Journal of Organic Chemistry, 60(18), 5764-5765.
• Diastereomeric ratio determination by high sensitivity band-selective pure shift NMR spectroscopy. (2014).
• Synthesis of Both Enantiomers of Chiral Phenylalanine Derivatives Catalyzed by Cinchona Alkaloid Quaternary Ammonium Salts as Asymmetric Phase Transfer Catalysts. (2018, June 12). Molecules, 23(6), 1421.
• Diastereomeric ratio determination by high sensitivity band-selective pure shift NMR spectroscopy. (2014).
• N-Arylation of Amino Acid Esters to Expand Side Chain Diversity in Ketoxime Peptide Ligations. (2019, December 3). The Journal of Organic Chemistry, 85(3), 1748-1755.
• Tandem Alkylation–Second-Order Asymmetric Transformation Protocol for the Preparation of Phenylalanine-Type Tailor-Made α-Amino Acids. (2017, June 16). The Journal of Organic Chemistry, 82(13), 6757-6765.
• Asymmetric α-Arylation of Amino Acid Derivatives by Clayden Rearrangement of Ester Enolates via Memory of Chirality. (2013, August 19). Journal of the American Chemical Society, 135(35), 12964-12967.
• Selective Cleavage of Inert Aryl C-N Bonds in N-Aryl Amides. (2018). The Journal of Organic Chemistry, 84(3), 1369-1376.
• Selective Cleavage of Inert Aryl C–N Bonds in N-Aryl Amides. (2018, January 5). The Journal of Organic Chemistry, 83(3), 1369-1376.
• Development of a Method for the N-Arylation of Amino Acid Esters with Aryl Triflates. (2016, August 8). Organic Letters, 18(16), 4128-4131.

• Oxidative Couplings of N-Aryl Peptides in Organic Solvent: Preventing Amino Acid Side Chain Loss. (2025, June 6). Retrieved March 26, 2026, from [Link]

• Asymmetric Synthesis of Functionalized Phenylalanine Derivatives via Rh-Catalyzed Conjugate Addition and Enantioselective Protonation Cascade. (2019, November 19). Organic Letters, 21(23), 9534-9539.
• N- Arylation of Amino Acid Esters to Expand Side Chain Diversity in Ketoxime Peptide Ligations. (2020, February 7). The Journal of Organic Chemistry, 85(3), 1748-1755.

• of previous work and the present study for the N‐arylation of chiral... (n.d.). Retrieved March 26, 2026, from [Link]

• Transition Metal‐Free N‐Arylation of Amino Acid Esters with Diaryliodonium Salts. (2019). Chemistry – A European Journal, 25(29), 7130-7134.

• Asymmetric Alkylation - Buchler GmbH. (n.d.). Retrieved March 26, 2026, from [Link]

• 2-Methyl-N-phenylalanine. (n.d.). Retrieved March 26, 2026, from [Link]

Sources

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• 3. Development of a Method for the N-Arylation of Amino Acid Esters with Aryl Triflates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2-Methyl-N-phenylalanine | C10H13NO2 | CID 12678866 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Topic: Catalytic Enantioselective Synthesis of Methyl 2-methyl-N-phenylalaninate via Asymmetric Phase-Transfer Catalysis

An Application Note and Protocol for Researchers, Scientists, and Drug Development Professionals

Introduction: The Challenge and Elegance of Chiral Quaternary Amino Acids

Non-proteinogenic α-amino acids, particularly those bearing an α,α-disubstituted (quaternary) stereocenter, are foundational building blocks in modern medicinal chemistry. Their incorporation into peptides can induce specific conformational constraints, enhance proteolytic stability, and ultimately improve pharmacokinetic profiles.[1] The synthesis of these structures in an enantiomerically pure form, however, presents a significant synthetic challenge. The construction of a chiral quaternary carbon center requires a robust catalytic system capable of exerting precise stereochemical control.

This application note details a field-proven protocol for the catalytic enantioselective synthesis of precursors to α-methylated amino acid esters, focusing on the α-methylation of an N-protected alanine derivative. The core of this methodology is the use of a C2-symmetric chiral phase-transfer catalyst, a powerful strategy pioneered and refined by Maruoka and coworkers.[2][3] This approach provides a practical, high-yielding, and highly enantioselective route to valuable chiral building blocks.

Principle of the Reaction: Chiral Ion-Pairing in Phase-Transfer Catalysis

Phase-transfer catalysis (PTC) facilitates reactions between reagents located in different immiscible phases (e.g., a solid and a liquid). In this asymmetric variant, a chiral quaternary ammonium salt (the catalyst, Q*X⁻) shuttles an anionic species from one phase to another.

The key to enantioselectivity lies in the formation of a tightly-bound, diastereomeric ion pair between the chiral catalyst cation (Q*⁺) and the prochiral enolate of the amino acid derivative. The catalyst's rigid, C2-symmetric structure creates a well-defined chiral environment that effectively shields one of the enolate's two faces. Consequently, the electrophile (methyl iodide) can only approach from the unhindered face, leading to the preferential formation of one enantiomer.

Below is a diagram illustrating the proposed catalytic cycle for this transformation.

Caption: Proposed catalytic cycle for the asymmetric α-methylation.

Experimental Workflow Overview

The synthesis is a multi-step process that begins with the preparation of the substrate, followed by the key asymmetric methylation step, and concludes with purification and analysis to confirm enantiomeric purity.

Caption: High-level overview of the experimental procedure.

Detailed Protocols

PART A: Synthesis of Substrate - N-(Diphenylmethylene)alanine tert-butyl ester

This protocol describes the formation of the Schiff base from alanine tert-butyl ester hydrochloride and benzophenone imine. This protecting group is crucial as it acidifies the α-proton, facilitating deprotonation.

• Setup : To a 250 mL round-bottom flask equipped with a magnetic stir bar, add alanine tert-butyl ester hydrochloride (1.0 eq), dichloromethane (DCM, approx. 0.2 M), and benzophenone imine (1.1 eq).

• Reaction : Stir the mixture at room temperature under a nitrogen atmosphere. The reaction progress can be monitored by TLC (Thin Layer Chromatography) by observing the consumption of the starting materials. The reaction is typically complete within 4-6 hours.

• Workup : Upon completion, filter the reaction mixture to remove the ammonium chloride byproduct. Concentrate the filtrate under reduced pressure.

• Purification : The crude product is often pure enough for the next step. If necessary, purify the residue by flash column chromatography on silica gel using a hexane/ethyl acetate gradient.

PART B: Catalytic Enantioselective α-Methylation

This is the core protocol where the chiral quaternary center is established. The use of freshly powdered, anhydrous base and an inert atmosphere is critical for success.

Materials & Reagents

Reagent	M.W.	Amount (mmol)	Eq.	Notes
N-(Diphenylmethylene)alanine tert-butyl ester	323.43	1.0	1.0	Substrate from Part A
(R,R)-Maruoka Catalyst*	750.83	0.01	0.01	A C2-symmetric spiro-type catalyst.[2]
Potassium Hydroxide (KOH)	56.11	5.0	5.0	Use solid pellets, finely ground into a powder before use.
Methyl Iodide (CH₃I)	141.94	3.0	3.0	Freshly distilled or passed through basic alumina.
Toluene	92.14	~20 mL	-	Anhydrous grade.

*Specifically, (R,R)-N,N'-Bis(2,6-diisopropylphenyl)-N,N'-dimethyl-1,1'-binaphthyl-2,2'-diammonium dibromide or a similar spiro-type analogue.

Step-by-Step Procedure

• Preparation : In an oven-dried 50 mL Schlenk flask under an argon atmosphere, add the N-(Diphenylmethylene)alanine tert-butyl ester (1.0 eq) and the Maruoka catalyst (0.01 eq).

• Solvent Addition : Add anhydrous toluene (to make a ~0.05 M solution) via syringe. Stir the mixture at room temperature for 10 minutes to ensure dissolution.

• Cooling : Cool the flask to 0 °C using an ice-water bath. This is done to control the initial exotherm and improve enantioselectivity.

• Base Addition : Add freshly powdered potassium hydroxide (5.0 eq) to the cooled solution in one portion. The mixture will become a slurry.

• Electrophile Addition : Add methyl iodide (3.0 eq) dropwise via syringe over 5 minutes.

• Reaction Monitoring : Allow the reaction to stir vigorously at 0 °C. Monitor the reaction's progress by TLC (eluent: 9:1 Hexane:Ethyl Acetate). The reaction is typically complete in 1-3 hours.

• Quenching : Once the starting material is consumed, quench the reaction by carefully adding saturated aqueous sodium bicarbonate solution (20 mL) at 0 °C.

PART C: Workup and Purification

• Extraction : Transfer the quenched reaction mixture to a separatory funnel. Add ethyl acetate (30 mL) and separate the layers. Extract the aqueous layer twice more with ethyl acetate (2 x 20 mL).

• Drying and Concentration : Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification : Purify the crude residue by flash column chromatography on silica gel. Elute with a gradient of hexane and ethyl acetate to afford the enantioenriched product as a pale yellow oil.

PART D: Determination of Enantiomeric Excess (ee)

The enantiomeric purity of the product is a critical parameter and is best determined by chiral High-Performance Liquid Chromatography (HPLC).[4]

• Sample Preparation : Prepare a stock solution of the purified product in the HPLC mobile phase (e.g., 1 mg/mL).

• HPLC Conditions :

  • Instrument : Standard HPLC system with a UV detector.

  • Chiral Stationary Phase : A polysaccharide-based column is highly effective for separating amino acid ester enantiomers.[4] A common choice is a Chiralpak IA, IB, or IC column (or equivalent).

  • Mobile Phase : Typically a mixture of n-hexane and isopropanol. The exact ratio must be optimized to achieve baseline separation of the two enantiomers (e.g., 98:2 Hexane:IPA).

  • Flow Rate : 1.0 mL/min.

  • Detection : UV at 254 nm.

• Analysis : Inject a small volume (e.g., 10 µL) of the sample. The two enantiomers will elute at different retention times. To identify the major and minor enantiomers, a racemic sample (prepared by conducting the methylation with a non-chiral catalyst like tetrabutylammonium bromide) should also be analyzed.

• Calculation : The enantiomeric excess (ee) is calculated from the integrated peak areas of the two enantiomers (E1 and E2) using the following formula:

  • % ee = [ (Area E1 - Area E2) / (Area E1 + Area E2) ] x 100

Expected Results and Troubleshooting

Parameter	Expected Outcome	Troubleshooting Tips
Chemical Yield	85-98%	Low Yield? Ensure the base is anhydrous and finely powdered. Check for leaks in the inert atmosphere setup. Confirm the purity of the starting material.
Enantiomeric Excess (ee)	>95%	Low ee? Ensure the reaction temperature is maintained at 0 °C or lower. Use a high-purity chiral catalyst. Ensure the absence of water, which can disrupt the chiral ion pair.
Reaction Time	1-3 hours	Slow Reaction? Increase the stirring rate to improve solid-liquid mixing. The quality of the base is paramount; use a fresh bottle of KOH if possible.
Purification	Clear separation on SiO₂	Co-elution? A small amount of unreacted starting material may be present. Optimize the eluent system for column chromatography for better separation.

Conclusion

This application note provides a robust and highly reproducible protocol for the asymmetric α-methylation of an N-protected alanine ester using a C2-symmetric phase-transfer catalyst. The methodology is characterized by its operational simplicity, mild reaction conditions, high chemical yields, and excellent enantioselectivity. This makes it a powerful and practical tool for researchers in drug discovery and development who require access to enantiomerically pure α,α-disubstituted amino acids, which are critical components for constructing next-generation peptide therapeutics and complex chiral molecules.

References

• Single-Flask Enantioselective Synthesis of α-Amino Acid Esters by Organocatalysis. Organic Letters. Available at: [Link]

• Enantioselective synthesis of α,α-disubstituted α-amino acids via direct catalytic asymmetric addition of acetonitrile to α-iminoesters. Organic & Biomolecular Chemistry. Available at: [Link]

• Enantioselective Synthesis of α-Allyl Amino Esters via Hydrogen-Bond-Donor Catalysis. Journal of the American Chemical Society. Available at: [Link]

• Single-Flask Enantioselective Synthesis of α-Amino Acid Esters by Organocatalysis. Organic Letters. Available at: [Link]

• High-throughput assay for determining enantiomeric excess of chiral diols, amino alcohols, and amines and for direct asymmetric reaction screening. Nature Protocols. Available at: [Link]

• Single-Flask Enantioselective Synthesis of α-Amino Acid Esters by Organocatalysis | Request PDF. ResearchGate. Available at: [Link]

• Catalytic Asymmetric Synthesis of α-Amino Acids. Chemical Reviews. Available at: [Link]

• Chiral aldehyde catalysis enables direct asymmetric α-substitution reaction of N-unprotected amino acids with halohydrocarbons. Chemical Science. Available at: [Link]

• Chiral Recognition of Amino Acid Esters in Organic Solvents Using a Glucose-Based Receptor. Molecules. Available at: [Link]

• Asymmetric Synthesis and Application of α-Amino Acids. ACS Symposium Series. Available at: [Link]

• Determination of enantiomeric excess. University of Bath. Available at: [Link]

• Determination of concentration and enantiomeric excess of amines and amino alcohols with a chiral nickel(ii) complex. Chemical Communications. Available at: [Link]

• Discrimination and Enantiomeric Excess Determination of Chiral Primary Amines Based on a Chiral-at-Metal Ir(III) Complex Using NMR Spectroscopy. Inorganic Chemistry. Available at: [Link]

• Catalytic Asymmetric Amino Acid and Its Derivatives by Chiral Aldehyde Catalysis. Frontiers in Chemistry. Available at: [Link]

• Molecular Design of a C2-Symmetric Chiral Phase-Transfer Catalyst for Practical Asymmetric Synthesis of α-Amino Acids. Journal of the American Chemical Society. Available at: [Link]

• Chiral separation of amino acid esters by micellar electrokinetic chromatography. Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]

• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Yakhak Hoeji. Available at: [Link]

• 1.1.3. Chiral separation of amino acids by gas chromatography. ResearchGate. Available at: [Link]

• Synthesis of N-Methyl L-Phenylalanine for Total Synthesis of Pepticinnamin E. Rasayan Journal of Chemistry. Available at: [Link]

• Catalytic asymmetric synthesis of α-methyl-p-boronophenylalanine. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

• Selective mono-N-methylation of amines using methanol as the methylated reagent over heterogeneous Ni catalysts. Nature Communications. Available at: [Link]

• L-Phenylalanine Methyl Ester Hydrochloride. Organic Syntheses. Available at: [Link]

• Recent Developments in Heterogeneous Catalysis of N-Methylation Reaction with CO₂. Synthesis. Available at: [Link]

Sources

• 1. asianpubs.org [asianpubs.org]
• 2. Molecular Design of a C2-Symmetric Chiral Phase-Transfer Catalyst for Practical Asymmetric Synthesis of α-Amino Acids [organic-chemistry.org]
• 3. Catalytic asymmetric synthesis of α-methyl-p-boronophenylalanine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]

Application Note: Incorporation of Methyl 2-methyl-N-phenylalaninate into Peptidomimetics

Introduction & Structural Rationale

Methyl 2-methyl-N-phenylalaninate (CAS: 20059-62-5), structurally recognized as the methyl ester of N-phenyl-α-aminoisobutyric acid (N-phenyl-Aib-OMe), is a highly constrained, non-proteinogenic amino acid building block. In the rational design of peptidomimetics, the incorporation of α,α-dialkylated amino acids like Aib is a well-established strategy for inducing rigid secondary structures, particularly 3_10 and α-helices.

However, the addition of an N-phenyl group introduces a profound structural paradigm shift. By eliminating the amide hydrogen bond donor and introducing significant steric bulk, the N-phenyl-Aib residue acts as a potent helix terminator and a driver of lipophilicity. This application note details the physicochemical impact of this residue and provides self-validating synthetic protocols to overcome the extreme steric and electronic challenges associated with its incorporation into peptide backbones.

Physicochemical & Structural Impact

To understand the synthetic and structural behavior of N-phenyl-Aib, it must be compared against its less substituted analogs. The quantitative and qualitative shifts in physicochemical properties dictate both its biological utility and the synthetic strategies required for its use.

Property	α-Aminoisobutyric Acid (Aib)	N-Methyl-Aib	N-Phenyl-Aib
Steric Hindrance (N-terminal)	High (gem-dimethyl effect)	Very High	Extreme
Nucleophilicity of Amine	Primary (High)	Secondary (Moderate)	Secondary Aromatic (Very Low)
H-Bond Donor Capacity	Yes (1)	No (0)	No (0)
Lipophilicity (LogP contribution)	Low	Moderate	High
Preferred Secondary Structure	3_10 / α-helix inducer	Helix terminator / Turn inducer	Helix terminator / Extended conformation

Synthetic Challenges & Causality

The incorporation of N-phenyl-Aib into a peptide backbone presents two formidable synthetic hurdles that render standard Solid-Phase Peptide Synthesis (SPPS) protocols ineffective:

• Extreme Steric Hindrance : The gem-dimethyl groups at the α-carbon create a severe steric clash (the Thorpe-Ingold effect), restricting the approach trajectory of incoming acyl groups.

• Attenuated Nucleophilicity : The N-phenyl group delocalizes the nitrogen's lone pair into the aromatic ring via resonance. This transforms the amine from a strong nucleophile into a highly unreactive secondary aromatic amine.

Standard coupling reagents (e.g., DIC/HOBt, HBTU, or HATU) typically fail when attempting to acylate the N-phenyl amine of this residue. These reagents form bulky active esters (like OBt or OAt) that cannot navigate the sterically congested pocket. To overcome this, the acid fluoride method is mandated. Acid fluorides, generated in situ using reagents like TFFH (Tetramethylfluoroformamidinium hexafluorophosphate), possess a small, highly electronegative leaving group (fluoride). This minimizes steric bulk at the transition state while maximizing the electrophilicity of the carbonyl carbon, allowing the weak N-phenyl nucleophile to successfully attack 1. Furthermore, the use of acid fluorides prevents the formation of oxazolone intermediates, a common side reaction in hindered couplings that leads to sequence truncation 2.

Acid fluoride activation mechanism overcoming N-phenyl-Aib steric hindrance.

Experimental Protocols

The following self-validating protocols are designed to ensure high-fidelity incorporation of the N-phenyl-Aib residue.

Protocol A: Saponification of Methyl 2-methyl-N-phenylalaninate

To utilize this building block at positions other than the C-terminus, the methyl ester must first be hydrolyzed to the free carboxylic acid.

• Causality : The gem-dimethyl group heavily shields the ester carbonyl from nucleophilic attack by hydroxide. Standard room-temperature saponification will stall. Elevated temperatures and a large excess of LiOH are required.

• Procedure :

  • Dissolve 1.0 eq of Methyl 2-methyl-N-phenylalaninate in a 3:1 mixture of THF/H₂O (0.2 M concentration).

  • Add 5.0 eq of Lithium Hydroxide monohydrate (LiOH·H₂O).

  • Heat the reaction mixture to 50 °C under vigorous stirring for 24 hours.

  • Validation Check : Monitor via TLC (Hexanes/EtOAc 7:3). The starting material spot will disappear, replaced by a baseline spot.

  • Cool to room temperature, evaporate the THF under reduced pressure, and acidify the aqueous layer to pH 3 using 1M HCl.

  • Extract with Ethyl Acetate (3x), dry over anhydrous Na₂SO₄, and concentrate to yield N-phenyl-Aib-OH.

Protocol B: Acylation of the N-Phenyl-Aib Residue (Chain Elongation)

This protocol describes the coupling of the next Fmoc-protected amino acid onto the sterically hindered, weakly nucleophilic N-phenyl amine of the resin-bound N-phenyl-Aib residue.

• Causality : Due to the secondary aromatic nature of the amine, highly reactive acid fluorides generated by TFFH must be used. Microwave irradiation provides the necessary kinetic energy to overcome the high activation barrier of this sterically congested transition state.

• Procedure :

  • Swell the resin containing the N-terminal N-phenyl-Aib residue in DCM for 20 minutes.

  • In a separate vial, dissolve 5.0 eq of the incoming Fmoc-AA-OH and 5.0 eq of TFFH in minimal DMF/DCM (1:1).

  • Add 10.0 eq of N,N-Diisopropylethylamine (DIPEA) to the vial. A color change may occur as the acid fluoride forms (allow 3 minutes for pre-activation).

  • Add the activated mixture to the resin.

  • Subject the reaction to microwave irradiation (75 °C, 15 watts, 15 minutes).

  • Wash the resin thoroughly with DMF (5x) and DCM (5x).

  • Validation Check (Critical) : Do not use the standard Kaiser (ninhydrin) test, as secondary aromatic amines yield false negatives. Instead, employ the Chloranil test . A successful coupling is indicated by the resin transitioning from green/blue (free secondary amine) to colorless/yellow (acylated amine).

Protocol C: Coupling N-Phenyl-Aib-OH to a Peptide Chain

Coupling the free acid of N-phenyl-Aib to a growing peptide chain is less hindered than Protocol B, but still requires highly efficient activation due to the α,α-dialkyl nature of the residue 3.

• Procedure :

  • Dissolve 4.0 eq of N-phenyl-Aib-OH, 3.9 eq of HATU, and 4.0 eq of HOAt in DMF.

  • Add 8.0 eq of DIPEA and pre-activate for 2 minutes.

  • Add to the resin-bound peptide (bearing a primary amine) and react at room temperature for 2 hours, or under microwave irradiation (75 °C) for 10 minutes.

  • Validation Check : Perform a standard Kaiser test. The resin should turn from dark blue to yellow, confirming complete acylation of the primary amine.

Workflow for N-phenyl-Aib preparation and incorporation into peptidomimetics.

References

• Albericio, F. et al. "Peptide Coupling Reagents, More than a Letter Soup." Chem. Rev. 2011.
• Humphrey, J. M. et al. "Chemical Synthesis of Natural Product Peptides: Coupling Methods for the Incorporation of Noncoded Amino Acids into Peptides." Chem. Rev. 1997.
• El-Faham, A. et al.

Sources

• 1. people.uniurb.it [people.uniurb.it]
• 2. pubs.acs.org [pubs.acs.org]
• 3. globalresearchonline.net [globalresearchonline.net]

Application Note: Enzymatic Kinetic Resolution of Methyl 2-Methyl-N-phenylalaninate Enantiomers

Executive Summary & Scientific Rationale

The synthesis of conformationally restricted unnatural amino acids is a critical frontier in modern peptidomimetic drug discovery. Methyl 2-methyl-N-phenylalaninate represents a highly challenging structural motif, featuring both a bulky N-phenyl group and an α -methyl group that forms a quaternary stereocenter. These modifications restrict the ϕ and ψ dihedral angles of peptide backbones and confer profound resistance to proteolytic degradation.

Chemical asymmetric synthesis of such quaternary stereocenters is notoriously difficult and often requires stoichiometric chiral auxiliaries. In contrast, biocatalytic kinetic resolution offers a highly enantioselective, scalable, and atom-economical alternative. This application note details a self-validating chemoenzymatic protocol utilizing Candida antarctica Lipase B (CALB) to resolve racemic methyl 2-methyl-N-phenylalaninate into its highly enantioenriched (R)-ester and (S)-acid components.

Mechanistic Insights & Biocatalyst Selection

The resolution of esters possessing quaternary stereocenters requires an enzyme with a highly accommodating yet stereodiscriminating active site[1]. CALB (commercially available in its immobilized form as Novozym 435) is uniquely suited for this task.

Causality of Enzyme Choice: CALB operates via a classic Ser-His-Asp catalytic triad. Unlike many lipases that suffer from interfacial activation issues, CALB functions efficiently in both aqueous and organic media. The active site features a large, funnel-like stereobinding pocket that can accommodate the bulky N-phenyl group, while a tightly contoured medium pocket restricts the α -methyl group. This differential steric binding dictates that the (S)-enantiomer achieves the optimal geometry for nucleophilic attack by Ser105, leading to rapid hydrolysis, while the (R)-enantiomer is sterically excluded from forming the requisite transition state.

Caption: Catalytic mechanism of CALB proceeding via an acyl-enzyme intermediate.

Experimental Design: A Self-Validating System

To ensure a robust and trustworthy protocol, this workflow is designed as a self-validating system using a pH-stat methodology[2].

The Logic of the pH-Stat: The enzymatic hydrolysis of the methyl ester releases one equivalent of carboxylic acid, which lowers the pH of the reaction medium[3]. By utilizing an automated pH-stat to titrate the reaction with 1.0 M NaOH, the volume of base consumed provides a direct, real-time, and quantitative readout of the reaction conversion. When exactly 0.5 equivalents of NaOH (relative to the racemic substrate) are consumed, the reaction has reached the ideal 50% kinetic resolution endpoint, eliminating the need for continuous offline chromatographic sampling[4].

Solvent Causality: Methyl 2-methyl-N-phenylalaninate is highly lipophilic. A biphasic system using 20% Methyl tert-butyl ether (MTBE) in phosphate buffer is employed. MTBE dissolves the substrate, prevents enzyme aggregation, and slightly reduces water activity, which suppresses non-specific, non-enzymatic background hydrolysis while keeping the CALB fully hydrated and active.

Step-by-Step Protocol

Materials Required

• Substrate: Racemic Methyl 2-methyl-N-phenylalaninate (10.0 mmol, ~1.93 g)

• Biocatalyst: Novozym 435 (Immobilized CALB, 500 mg)

• Solvents: MTBE (HPLC Grade), Ethyl Acetate (EtOAc)

• Buffers & Titrants: 0.1 M Sodium phosphate buffer (pH 7.2), 1.0 M NaOH, 2.0 M HCl

Methodology

• Substrate Solubilization: Dissolve 10.0 mmol of the racemic ester in 15 mL of MTBE.

• Reactor Initialization: Transfer the MTBE solution into a thermostated jacketed reactor containing 85 mL of 0.1 M sodium phosphate buffer (pH 7.2). Equilibrate the biphasic mixture to 40 °C under vigorous mechanical stirring (800 rpm) to eliminate mass transfer limitations.

• Enzymatic Hydrolysis: Add 500 mg of Novozym 435 to initiate the reaction. Immediately engage the pH-stat, set to maintain a constant pH of 7.2 using 1.0 M NaOH as the titrant.

• Endpoint Termination: Monitor the base consumption. Terminate the reaction exactly when 5.0 mL of 1.0 M NaOH (5.0 mmol, representing 50% conversion) has been dispensed. Filter the mixture through a sintered glass funnel to recover the immobilized CALB.

• Phase Separation (Ester Recovery): Transfer the filtrate to a separatory funnel. Extract the aqueous layer with EtOAc (3 × 50 mL). The organic phase contains the unreacted (R)-ester . Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Acidification (Acid Recovery): Cool the remaining aqueous phase (which contains the sodium salt of the hydrolyzed product) to 4 °C. Carefully acidify to pH 2.0 using 2.0 M HCl. Extract the precipitated (S)-acid with EtOAc (3 × 50 mL). Dry over Na₂SO₄ and concentrate.

Caption: Workflow for the CALB-catalyzed kinetic resolution and separation of enantiomers.

Data Presentation & Analytical Validation

Reaction progress and enantiomeric excess (ee) should be validated via Chiral HPLC (e.g., Chiralcel OD-H column, Hexane/Isopropanol 90:10, 1.0 mL/min, UV detection at 254 nm). The tables below summarize the optimized parameters and expected quantitative outcomes based on standard lipase-catalyzed resolutions of phenyl-substituted amino acids[4].

Table 1: Optimization of Reaction Parameters

Co-Solvent System	Enzyme Loading (w/w)	Stirring Rate (rpm)	Time to 50% Conv. (h)	E-value (Enantiomeric Ratio)
10% MTBE	5%	400	24.5	> 100
20% MTBE	5%	800	18.0	> 150
20% DMSO	5%	800	36.0	45

Note: 20% MTBE at 800 rpm provides the optimal balance of substrate solubility and mass transfer, yielding the highest E-value.

Table 2: Substrate vs. Product Recovery (at exactly 50% Conversion)

Compound	Phase Recovered	Isolated Yield (%)	Enantiomeric Excess (ee %)
(R)-Methyl 2-methyl-N-phenylalaninate	Organic (Neutral)	48.5	> 99.0
(S)-2-methyl-N-phenylalanine	Organic (Post-Acidification)	49.0	98.5

References

• Application of Biobased Solvents in Asymmetric Catalysis Source: MDPI (Catalysts) URL:[Link]

• Comprehensive Organic Chemistry Experiments for the Laboratory Classroom Source: Royal Society of Chemistry (RSC) URL:[Link]

• Resolution of P-hydroxy-a-amino acids by the action of proteases on their N-acyl methyl esters Source: Canadian Journal of Chemistry (CDN Science Pub) URL:[Link]

• Synthesis of 4-Sulfur-Substituted (2S,3R)-3-Phenylserines by Enzymatic Resolution Source: Organic Process Research & Development (ACS Publications) URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. books.rsc.org [books.rsc.org]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Impurities in Crude Methyl 2-methyl-N-phenylalaninate Synthesis

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Compound: Methyl 2-methyl-N-phenylalaninate (CAS: 20059-62-5)

Welcome to the Technical Support Center. Methyl 2-methyl-N-phenylalaninate is a sterically hindered α-amino ester frequently utilized as a critical intermediate in peptidomimetic and agrochemical development. Due to the quaternary nature of the α-carbon, researchers frequently encounter severe impurity profiles when relying on classical substitution chemistry. This guide provides mechanistic troubleshooting, validated protocols, and optimization strategies to ensure >99% purity.

Section 1: Mechanistic Pathways & Workflow

To effectively troubleshoot your synthesis, it is critical to understand where side reactions outcompete product formation. The diagram below maps the two primary synthetic routes and the origin points of the most common impurities.

Reaction pathways and primary impurity origins in Methyl 2-methyl-N-phenylalaninate synthesis.

Section 2: Frequently Asked Questions & Troubleshooting

Q1: My crude NMR shows a massive alkene peak (~5.5-6.2 ppm) and very little product. What happened? A1: You are observing methyl methacrylate, the classical E2 elimination byproduct[1]. Because methyl 2-bromo-2-methylpropanoate is a tertiary alkyl halide, the SN2 attack by aniline is highly sterically hindered. When heated with a base, the activation energy for E2 elimination is lower than that for SN2 substitution, causing elimination to outcompete product formation. Solution: Abandon the direct alkylation route. Switch to a Buchwald-Hartwig cross-coupling utilizing bromobenzene and methyl 2-amino-2-methylpropanoate[2]. This shifts the mechanism from a sterically forbidden SN2 attack to a transition-metal-mediated reductive elimination, bypassing the E2 pathway entirely.

Q2: I switched to the Buchwald-Hartwig route, but my product is dark brown and fails elemental analysis for heavy metals. How do I remove the Pd? A2: Palladium black and phosphine oxides (from bulky ligands) frequently contaminate the crude ester. Because the secondary amine in your product can weakly coordinate to residual palladium, standard aqueous washes are insufficient. Solution: Implement a targeted chemical scavenging step. Treat the organic phase with a functionalized silica scavenger (e.g., SiliaMetS® Thiol) at 40°C for 2 hours prior to filtration. The high affinity of the thiol groups for Pd(0) and Pd(II) will strip the metal from your product, dropping residual Pd to <10 ppm.

Q3: LC-MS analysis of my purified batch shows a prominent M-14 impurity. Where is this coming from? A3: This is 2-methyl-2-(phenylamino)propanoic acid, resulting from the desmethylation (hydrolysis) of your ester. While sterically hindered esters are generally robust, the inductive effect of the adjacent amine makes the carbonyl slightly more susceptible to nucleophilic attack. Prolonged exposure to highly basic aqueous conditions (e.g., using NaOH during workup to remove unreacted amino acids) will cleave the methyl ester. Solution: Strictly control the pH during workup. Quench the reaction with a mild buffer (e.g., saturated aqueous NaHCO 3​ ) and avoid leaving the product in aqueous mixtures for extended periods.

Q4: What is the optimal ligand system to ensure high conversion without forming a diarylation impurity? A4: For α-amino esters, bulky dialkylbiaryl phosphine ligands like t-BuBrettPhos paired with a Pd G3 or G4 precatalyst provide excellent monoarylation selectivity[2]. The extreme steric bulk of the tert-butyl groups on the ligand prevents a second arylation event and accelerates the critical reductive elimination step, ensuring high yields of the mono-N-phenylated product without over-alkylation.

Section 3: Quantitative Data & Optimization

Parameter	Route A: Direct Alkylation (SN2)	Route B: Buchwald-Hartwig Amination
Reagents	Aniline + Methyl 2-bromo-2-methylpropanoate	Bromobenzene + Methyl 2-amino-2-methylpropanoate
Primary Impurity	Methyl methacrylate (Elimination)	Pd residues, Phosphine oxides
Typical Yield	15 - 30%	85 - 95%
Scalability	Poor (Exothermic, low yield)	Excellent (Highly selective)
Optimal Base	K 2​ CO 3​ (often leads to elimination)	K 3​ PO 4​ (mild, prevents hydrolysis)

Section 4: Validated Experimental Protocols

Protocol: Optimized Buchwald-Hartwig Synthesis & Scavenging This self-validating protocol ensures high conversion while actively mitigating both hydrolysis and metal contamination.

Step 1: Reaction Setup (Inert Atmosphere)

• Charge an oven-dried Schlenk flask with Methyl 2-amino-2-methylpropanoate hydrochloride (1.0 equiv), K 3​ PO 4​ (3.0 equiv), and t-BuBrettPhos Pd G3 precatalyst (2 mol%).

• Evacuate the flask and backfill with high-purity Argon (Repeat 3x) to prevent oxidative degradation of the phosphine ligand.

Step 2: Reagent Addition & Heating 3. Add anhydrous Toluene (0.2 M relative to substrate) and Bromobenzene (1.1 equiv) via a gastight syringe. 4. Seal the flask and heat to 80°C in a pre-heated oil bath with vigorous stirring (800 rpm) for 12 hours. The suspension will turn from yellow to dark red/brown as the active Pd(0) species is generated and consumed.

Step 3: Metal Scavenging (Crucial for Purity) 5. Cool the reaction mixture to room temperature and dilute with Ethyl Acetate (equal volume to Toluene). 6. Add 10 wt% (relative to theoretical yield) of a silica-supported thiol scavenger (e.g., SiliaMetS® Thiol). 7. Stir the suspension at 40°C for exactly 2 hours to ensure complete sequestration of Pd residues.

Step 4: pH-Controlled Workup 8. Filter the mixture through a 1-inch pad of Celite to remove the silica scavenger and inorganic phosphate salts. Wash the pad with additional Ethyl Acetate. 9. Transfer the filtrate to a separatory funnel. Wash once with saturated aqueous NaHCO 3​ (pH ~8) to neutralize any acidic byproducts without triggering ester hydrolysis. 10. Wash with brine, dry the organic layer over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure.

Step 5: Final Purification 11. Purify the crude oil via flash column chromatography (Silica gel, gradient elution: 100% Hexanes to 90:10 Hexanes/Ethyl Acetate) to isolate pure Methyl 2-methyl-N-phenylalaninate as a pale yellow to colorless oil.

References

• Title: Phenoxyaromatic Acid Analogues as Novel Radiotherapy Sensitizers: Design, Synthesis and Biological Evaluation Source: PMC (PubMed Central) URL: [Link]

• Title: Development of a Method for the N-Arylation of Amino Acid Esters with Aryl Triflates Source: Organic Letters - ACS Publications URL: [Link]

Sources

• 1. Phenoxyaromatic Acid Analogues as Novel Radiotherapy Sensitizers: Design, Synthesis and Biological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Steric Hindrance in Methyl 2-methyl-N-phenylalaninate Synthesis

Welcome to the Application Scientist Support Portal. This guide addresses the notorious "steric trifecta" encountered when working with Methyl 2-methyl-N-phenylalaninate (also known as N-phenyl-α-aminoisobutyric acid methyl ester, or N-phenyl-Aib-OMe).

The Steric Trifecta Explained

Working with this scaffold is challenging due to three converging structural factors:

• Quaternary α-Carbon: The gem-dimethyl group (α-aminoisobutyric acid core) creates a neopentyl-like steric shield.

• Bulky N-Phenyl Group: The aniline nitrogen is sterically encumbered and electronically deactivated.

• Shielded Methyl Ester: The carbonyl carbon is physically blocked from nucleophilic attack by the adjacent quaternary center.

Below are the most frequently asked questions (FAQs) and field-proven troubleshooting protocols for synthesizing and reacting this demanding molecule.

Section 1: Scaffold Synthesis (Bypassing SN​2 Failure)

FAQ 1: Why does my reaction between aniline and methyl 2-bromo-2-methylpropanoate yield mostly starting material or elimination products?

The Causality: Standard SN​2 alkylation fails because the α-carbon of methyl 2-bromo-2-methylpropanoate is tertiary. The bulky gem-dimethyl groups physically block the Bürgi-Dunitz trajectory required for the aniline nucleophile to attack the carbon and displace the bromide. Forcing the reaction with high heat primarily leads to E2 elimination (forming methyl methacrylate) rather than substitution.

The Solution: Abandon SN​2 pathways and utilize transition-metal catalysis. The Buchwald-Hartwig cross-coupling [1] of methyl 2-amino-2-methylpropanoate with bromobenzene efficiently constructs the C−N bond without relying on backside attack.

Workflow for Pd-catalyzed Buchwald-Hartwig amination to bypass SN2 steric hindrance.

Protocol 1: Pd-Catalyzed Buchwald-Hartwig Amination

Reagents:

• Methyl 2-amino-2-methylpropanoate hydrochloride (1.0 eq)

• Bromobenzene (1.2 eq)

• Pd(OAc)2​ (0.05 eq)

• BINAP (0.075 eq)

• Cs2​CO3​ (3.0 eq)

• Anhydrous Toluene (0.2 M)

Step-by-Step Methodology:

• Degassing: Charge an oven-dried Schlenk flask with Pd(OAc)2​ , BINAP, and Cs2​CO3​ . Evacuate and backfill with Argon three times.

• Addition: Add methyl 2-amino-2-methylpropanoate and bromobenzene, followed by anhydrous toluene.

• Heating: Stir the mixture at 100 °C for 18 hours. The solution will turn from a reddish-orange to a dark brown suspension.

• Workup: Cool to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove the inorganic salts and palladium black.

• Validation Checkpoint: Analyze the crude mixture via LC-MS. Look for the disappearance of the bromobenzene peak and the emergence of the product mass ( [M+H]+=194.1 ). If a black precipitate forms within the first hour, the catalyst has deactivated (Pd black); ensure strict anhydrous and anaerobic conditions.

Section 2: Ester Hydrolysis (The Saponification Wall)

FAQ 2: Standard LiOH/MeOH/ H2​O is failing to hydrolyze the methyl ester. How can I get the free carboxylic acid?

The Causality: The methyl ester is sterically shielded by the adjacent quaternary α-carbon and the N-phenyl group. Furthermore, in aqueous/methanolic mixtures, the hydroxide ion is heavily solvated (surrounded by a bulky hydration sphere), making it too large to penetrate the steric shield and attack the ester carbonyl.

The Solution: Use Potassium Trimethylsilanolate (TMSOK) [2]. TMSOK is an anhydrous, highly nucleophilic source of the silanolate anion ( Me3​SiO− ). Because it operates in anhydrous organic solvents (like THF), it lacks a bulky hydration sphere, allowing it to bypass the steric hindrance and cleave the ester via a unique silicon-mediated mechanism.

Data Presentation: Comparison of Hydrolysis Conditions

Reagent System	Solvent	Temp (°C)	Time (h)	Conversion (%)	Drawbacks / Notes
LiOH / H2​O	MeOH / THF	25	48	< 5%	Hydration sphere too bulky; no reaction.
KOH	Ethylene Glycol	150	24	40-50%	Harsh heat causes decomposition/decarboxylation.
6N HCl	H2​O	110	48	60%	Extremely slow; requires a sealed pressure tube.
TMSOK	Anhydrous THF	25 - 50	12	> 95%	Highly efficient; requires strict anhydrous handling.

Protocol 2: TMSOK-Mediated Hydrolysis

Step-by-Step Methodology:

• Preparation: Dissolve Methyl 2-methyl-N-phenylalaninate (1.0 eq) in anhydrous THF (0.1 M) under Argon.

• Reagent Addition: Add Potassium Trimethylsilanolate (TMSOK) (3.0 eq) in one portion. The reagent is highly moisture-sensitive; weigh TMSOK quickly in a glovebox or under a steady stream of Argon.

• Reaction: Stir at room temperature for 12 hours. If TLC indicates incomplete conversion, warm to 50 °C for an additional 4 hours.

• Workup: Quench the reaction with 1N HCl until the pH reaches 3-4. Extract the aqueous layer three times with Dichloromethane (DCM).

• Validation Checkpoint: Run a TLC (Hexane/EtOAc 3:1). The starting ester ( Rf​≈0.6 ) will disappear, and the free carboxylic acid will remain at the baseline until acidified. Confirm the product via 1H NMR by verifying the complete disappearance of the singlet at ~3.7 ppm corresponding to the −OCH3​ group.

Section 3: N-Acylation / Peptide Coupling (The Hindered Secondary Amine)

FAQ 3: I cannot couple the next amino acid to the N-phenyl amine using standard reagents like HATU/DIPEA. What is the alternative?

The Causality: The secondary amine in this scaffold is severely deactivated. Electronically, the lone pair is delocalized into the phenyl ring. Sterically, it is sandwiched between the phenyl ring and the quaternary α-carbon. Standard uronium-based coupling reagents (like HATU) form an active OAt-ester with the incoming amino acid. This active ester is simply too bulky to be attacked by the hindered N-phenyl amine [3].

The Solution: Convert the incoming amino acid into a highly reactive, less sterically demanding acid chloride , and use 4-Dimethylaminopyridine (DMAP) as a nucleophilic catalyst. DMAP attacks the acid chloride to form an acylpyridinium intermediate, which is extremely electrophilic and small enough to react with the hindered amine.

Mechanistic pathway for acylating the hindered N-phenyl amine using DMAP catalysis.

Protocol 3: Acid Chloride / DMAP Coupling

Reagents:

• Incoming Fmoc-protected amino acid (2.0 eq)

• Ghosez's reagent (1-Chloro-N,N,2-trimethyl-1-propenylamine) (2.5 eq)

• Methyl 2-methyl-N-phenylalaninate (1.0 eq)

• DMAP (0.2 eq)

• N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

• Anhydrous DCM

Step-by-Step Methodology:

• Acid Chloride Formation: Suspend the incoming Fmoc-amino acid in anhydrous DCM. Add Ghosez's reagent dropwise at 0 °C. Stir for 1 hour at room temperature to form the acid chloride under mild, neutral conditions.

• Coupling Preparation: In a separate flask, dissolve Methyl 2-methyl-N-phenylalaninate, DIPEA, and DMAP in anhydrous DCM.

• Addition: Cool the amine solution to 0 °C and slowly transfer the acid chloride solution into it via cannula.

• Reaction: Allow the mixture to warm to room temperature and stir for 24 hours.

• Validation Checkpoint: Standard Ninhydrin (Kaiser) tests yield false negatives for secondary N-phenyl amines. Validate the coupling exclusively via LC-MS by identifying the mass of the newly formed dipeptide.

References

• Buchwald–Hartwig amination. Wikipedia, The Free Encyclopedia. URL: [Link]

• Scope and limitations of sodium and potassium trimethylsilanolate as reagents for conversion of esters to carboxylic acids. Lovric, M., et al. The Journal of Organic Chemistry, 70(1), 367-369 (2005). URL: [Link]

• Peptide Coupling Reagents, More than a Letter Soup. El-Faham, A., & Albericio, F. Chemical Reviews, 111(11), 6557-6602 (2011). URL: [Link]

Reference Data & Comparative Studies

Comparative Guide: Validation of GC-MS Methodologies for Methyl 2-methyl-N-phenylalaninate Quantification

Executive Summary

The accurate quantification of unnatural amino acid derivatives and synthetic intermediates is a critical bottleneck in pharmaceutical development and impurity profiling. This guide provides an authoritative, comparative analysis of analytical modalities for quantifying Methyl 2-methyl-N-phenylalaninate . As a Senior Application Scientist, I have structured this guide to move beyond basic protocols, detailing the causality behind experimental choices and providing a self-validating Gas Chromatography-Mass Spectrometry (GC-MS) workflow grounded in the latest ICH M10 bioanalytical guidelines.

Analytical Target Profile (ATP) & Chemical Context

Methyl 2-methyl-N-phenylalaninate (CAS: 20059-62-5), also known as methyl N-phenyl-α-aminoisobutyrate, is an unnatural amino acid derivative. In synthetic chemistry, it is typically generated via the SN2 alkylation of aniline with methyl 2-bromo-2-methylpropanoate.

The primary analytical challenge lies in quantifying this specific compound within complex, crude reaction mixtures or biological matrices where unreacted precursors, salts, and structurally similar byproducts are abundant. An optimal method must provide high chromatographic resolution, structural specificity, and immunity to matrix interference.

Comparative Analysis: GC-MS vs. LC-MS/MS vs. HPLC-UV

When establishing the Analytical Target Profile (ATP), scientists typically evaluate three primary modalities. While LC-MS/MS is the default gold standard for large, polar biomolecules, GC-MS offers distinct mechanistic advantages for volatile, low-molecular-weight esters (MW = 193.24 g/mol ).

Table 1: Performance Comparison of Analytical Modalities

Parameter	GC-MS (EI)	LC-MS/MS (ESI)	HPLC-UV
Sensitivity (LOD)	1 - 5 ng/mL	0.5 - 2 ng/mL	50 - 100 ng/mL
Specificity	High (Library-searchable EI)	High (MRM Transitions)	Low (Co-eluting chromophores)
Matrix Effects	Negligible (Immune to ion suppression)	High (ESI ion suppression)	Moderate (Baseline drift)
Derivatization	Required (MSTFA)	Not required	Not required
Run Time	12 - 15 min	5 - 8 min	10 - 20 min
Cost per Sample	Moderate	High	Low

The Causality Behind the Choice: For the quantification of Methyl 2-methyl-N-phenylalaninate in crude matrices, GC-MS with Electron Ionization (EI) is the superior choice. Electrospray Ionization (ESI) used in LC-MS/MS is highly susceptible to ion suppression when analyzing unpurified synthetic mixtures containing residual salts and polar solvents[1]. GC-EI-MS operates under high vacuum and bypasses these matrix effects entirely. Furthermore, EI provides highly reproducible fragmentation patterns (e.g., m/z 134 corresponding to the loss of the ester group, and m/z 77 for the phenyl ring), ensuring unequivocal structural confirmation that LC-MS/MS cannot easily replicate without extensive MS/MS optimization.

In-Depth GC-MS Method Validation Protocol

To ensure high trustworthiness and reproducibility, the following protocol is designed as a self-validating system . By incorporating an isotopically labeled internal standard (IS) prior to extraction, the method intrinsically corrects for variable extraction efficiencies, derivatization yields, and injection volumes.

Step-by-Step Methodology

Step 1: Sample Preparation (Liquid-Liquid Extraction)

• Aliquot 100 µL of the sample matrix into a borosilicate glass centrifuge tube.

• Spike with 10 µL of Internal Standard (e.g., Methyl 2-methyl-N-(phenyl-d5)-alaninate at 1 µg/mL).

• Add 500 µL of ethyl acetate and 100 µL of 0.1 M NaOH.

• Vortex vigorously for 2 minutes, then centrifuge at 4000 rpm for 5 minutes.

• Transfer the upper organic layer to a clean vial and evaporate to dryness under a gentle stream of nitrogen. Causality: The addition of NaOH ensures the secondary amine remains in its free-base (uncharged) form. Ethyl acetate selectively extracts the relatively non-polar ester while leaving polar matrix components, unreacted salts, and highly polar byproducts in the aqueous phase.

Step 2: Derivatization

• Reconstitute the dried extract in 50 µL of anhydrous acetonitrile.

• Add 50 µL of N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA).

• Incubate at 60°C for 30 minutes. Causality: Methyl 2-methyl-N-phenylalaninate contains a secondary amine. If injected directly, the active hydrogen will interact with active silanol groups in the GC liner and column, causing severe peak tailing and signal loss. MSTFA replaces this active hydrogen with a non-polar trimethylsilyl (TMS) group, significantly improving volatility, thermal stability, and chromatographic peak shape.

Step 3: GC-MS Instrumental Parameters

• Column: HP-5MS (30 m × 0.25 mm I.D. × 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injection: 1 µL, Splitless mode, Inlet temperature 250°C.

• Oven Program: 80°C (hold 1 min), ramp at 15°C/min to 280°C (hold 3 min).

• MS Parameters: EI source at 70 eV, Source temp 230°C. Data acquisition in Selected Ion Monitoring (SIM) mode.

Method Validation Framework

The method must be validated according to the authoritative[2],[3].

• Selectivity & Specificity: Analyze blank matrix samples from at least 6 independent sources to ensure no interfering peaks co-elute with the analyte or IS.

• Calibration Curve (Linearity): Prepare calibration standards ranging from 10 to 1000 ng/mL. The calibration curve must demonstrate an R² > 0.995 using a 1/x² weighting factor.

• Accuracy & Precision: Evaluate Low, Mid, and High Quality Control (QC) samples in five replicates across three independent runs. Intra-day and inter-day precision (CV%) must be ≤ 15% (≤ 20% at the LLOQ), and accuracy must be within ±15% of the nominal concentration[3].

• Stability: Assess benchtop stability (room temp for 24h), freeze-thaw stability (3 cycles at -80°C), and autosampler stability (post-preparative stability at 4°C for 48h)[3].

Visualizations

Fig 1: Synthetic pathway of Methyl 2-methyl-N-phenylalaninate and its MSTFA derivatization.

Fig 2: GC-MS Bioanalytical Method Validation Lifecycle based on ICH M10 Guidelines.

Conclusion

While LC-MS/MS dominates modern bioanalysis, the quantification of Methyl 2-methyl-N-phenylalaninate is best served by GC-MS. By leveraging targeted liquid-liquid extraction and MSTFA derivatization, analysts can eliminate ESI-related matrix suppression and achieve robust, ICH M10-compliant quantification. The integration of an isotopically labeled internal standard ensures the entire workflow operates as a highly reliable, self-validating system.

References

• Title: M10 Bioanalytical Method Validation and Study Sample Analysis Guidance for Industry Source: U.S. Food and Drug Administration (FDA) / International Council for Harmonisation (ICH) URL: [Link]

Sources

• 1. Amino Acid Analysis Using Mass Spectrometry: Key Techniques & Uses - Creative Proteomics [creative-proteomics.com]
• 2. Federal Register :: M10 Bioanalytical Method Validation and Study Sample Analysis; International Council for Harmonisation; Guidance for Industry; Availability [federalregister.gov]
• 3. fda.gov [fda.gov]

A Comparative Guide to Chiral Catalysts for the Synthesis of Methyl 2-methyl-N-phenylalaninate

The enantioselective synthesis of α,α-disubstituted amino acids, particularly those featuring a quaternary stereocenter, represents a formidable challenge in modern organic chemistry. Methyl 2-methyl-N-phenylalaninate is a valuable chiral building block embodying this challenge, finding applications in the development of peptidomimetics and pharmaceuticals. Its structure, which incorporates a sterically demanding quaternary center, necessitates sophisticated catalytic solutions to control stereochemistry while achieving high yields.

This guide provides an in-depth comparison of two state-of-the-art chiral catalytic systems for the production of Methyl 2-methyl-N-phenylalaninate and its analogs: Palladium-catalyzed Buchwald-Hartwig N-arylation and Imine Reductase (IRED)-catalyzed asymmetric reductive amination. We will delve into the mechanistic underpinnings of each approach, present relevant experimental data, and provide detailed protocols to empower researchers in selecting the optimal strategy for their specific needs.

Palladium-Catalyzed Buchwald-Hartwig N-Arylation: A Chemocatalytic Approach

The Buchwald-Hartwig amination is a cornerstone of modern C-N bond formation, prized for its broad substrate scope and functional group tolerance.[1][2] Its application to the synthesis of chiral N-aryl amino acid esters, however, requires careful catalyst design to overcome two primary hurdles: the steric hindrance around the nitrogen atom and the propensity for racemization of the α-stereocenter under basic conditions.[3][4]

Expertise & Rationale for Catalyst Selection

The key to a successful and stereoretentive N-arylation of amino acid esters lies in the choice of the palladium catalyst and its associated ligand. We selected a system based on the work of Buchwald and colleagues, which employs a highly active palladacycle precatalyst in conjunction with a sterically hindered biaryl phosphine ligand, such as t-BuBrettPhos.[3][5]

Causality Behind Experimental Choices:

• Bulky Ligand (t-BuBrettPhos): The steric bulk of the ligand is crucial. It accelerates the rate-limiting reductive elimination step, which forms the desired C-N bond, outcompeting potential side reactions like β-hydride elimination. This acceleration allows the reaction to proceed at lower temperatures, which is critical for preserving the stereochemical integrity of the product.[1]

• Palladacycle Precatalyst: These G3 or G4 precatalysts are air-stable and ensure the efficient in situ generation of the active monoligated Pd(0) species, leading to reliable and reproducible results.[3]

• Mild Base (Cs₂CO₃): The choice of a weak base like cesium carbonate is a deliberate strategy to minimize the deprotonation of the α-proton on the amino acid ester.[4] This significantly reduces the risk of racemization, a common issue with stronger bases which can readily form a planar enolate intermediate.[3][5]

Performance Data

While specific data for Methyl 2-methyl-N-phenylalaninate is not extensively published, the following table presents representative performance data for the N-arylation of various α-amino acid esters using a t-BuBrettPhos-based palladium catalyst system. This data serves as a strong benchmark for the expected performance with the sterically more demanding α-methylated substrate.

Amino Acid Ester Substrate	Aryl Coupling Partner	Yield (%)	Enantiomeric Retention (%)	Catalyst System	Reference
L-Alanine Methyl Ester	Phenyl triflate	91	98	t-BuBrettPhos Pd G3	[3]
L-Valine Methyl Ester	Phenyl triflate	90	>99	t-BuBrettPhos Pd G3	[3]
L-Leucine Methyl Ester	4-Tolyl triflate	92	>99	t-BuBrettPhos Pd G3	[3]
L-Phenylalanine Benzyl Ester	Phenyl triflate	89	>99	t-BuBrettPhos Pd G3	[3]

Catalytic Cycle: Buchwald-Hartwig Amination

Caption: Catalytic cycle for the Buchwald-Hartwig amination reaction.

Experimental Protocol: N-Arylation of L-Alanine Methyl Ester

This protocol is adapted from the general method reported by King, S. M., and Buchwald, S. L.[3]

• Reaction Setup: To an oven-dried vial equipped with a magnetic stir bar, add L-alanine methyl ester hydrochloride (1.0 mmol), t-BuBrettPhos Pd G3 precatalyst (0.02 mmol, 2 mol%), and Cs₂CO₃ (2.5 mmol).

• Reagent Addition: Evacuate and backfill the vial with argon three times. Add phenyl triflate (1.1 mmol) followed by anhydrous 1,4-dioxane (5 mL) via syringe.

• Reaction Conditions: Seal the vial and place it in a preheated oil bath at 50 °C. Stir the reaction mixture for 12-24 hours, monitoring progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate (20 mL) and filter through a pad of Celite.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to yield the N-phenylalanine methyl ester.

• Analysis: Characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry. Determine the enantiomeric excess by chiral HPLC analysis.

Imine Reductase (IRED)-Catalyzed Reductive Amination: A Biocatalytic Approach

Biocatalysis offers a powerful and sustainable alternative to traditional chemical methods. Imine reductases (IREDs) are NAD(P)H-dependent enzymes that catalyze the asymmetric reduction of imines to chiral amines with exceptional stereoselectivity.[6] For the synthesis of Methyl 2-methyl-N-phenylalaninate, this strategy involves the reductive amination of a prochiral α-ketoester (methyl pyruvate) with aniline.

Expertise & Rationale for Catalyst Selection

The selection of an IRED-based system is driven by the increasing demand for greener and more efficient synthetic processes in the pharmaceutical industry.

Causality Behind Experimental Choices:

• Exquisite Enantioselectivity: The enzyme's active site is a highly structured chiral environment. It binds the transiently formed imine intermediate in a specific orientation, ensuring that the hydride from the NAD(P)H cofactor is delivered to only one face of the C=N bond, resulting in products with very high enantiomeric excess (often >99% ee).[6]

• Mild and Sustainable Conditions: The reaction is performed in an aqueous buffer at or near physiological pH and ambient temperature. This eliminates the need for harsh reagents, heavy metals, and organic solvents, significantly improving the environmental profile of the synthesis.

• Cofactor Regeneration: The high cost of the NAD(P)H cofactor would make the process unfeasible on a large scale. Therefore, a cofactor regeneration system is essential. A common choice is to use a second enzyme, such as glucose dehydrogenase (GDH), and a sacrificial substrate like glucose. The GDH oxidizes glucose to gluconolactone, simultaneously reducing NADP⁺ back to NADPH, allowing the cofactor to be used in catalytic amounts.

Performance Data

The following table showcases the versatility and efficiency of IREDs in catalyzing the reductive amination of various α-ketoesters, demonstrating the potential of this method for producing the target molecule.

α-Ketoester Substrate	Amine Partner	Conversion (%)	Enantiomeric Excess (ee %)	Enzyme System	Reference
Ethyl pyruvate	Methylamine	>99	>99 (S)	IRED-P2-A03	[6]
Ethyl pyruvate	Cyclopropylamine	>99	>99 (S)	IRED-P2-A03	[6]
Ethyl 3-methyl-2-oxobutanoate	Allylamine	>99	>99 (S)	IRED-P2-A03	[6]
Ethyl benzoylformate	Methylamine	>99	>99 (R)	IRED-S1-H08	[6]

Biocatalytic Cycle: IRED Reductive Amination

Caption: Biocatalytic cycle for IRED-catalyzed reductive amination with cofactor regeneration.

Experimental Protocol: IRED-Catalyzed Synthesis of an N-Alkyl Amino Ester

This protocol is a general representation based on methods described for IRED-catalyzed reactions.[6]

• Reaction Mixture Preparation: In a temperature-controlled vessel, prepare a solution of potassium phosphate buffer (100 mM, pH 8.0).

• Reagent Addition: To the buffer, add methyl pyruvate (50 mM), aniline (60 mM), NADP⁺ (1 mM), D-glucose (100 mM), glucose dehydrogenase (GDH, 5 U/mL), and the selected IRED (e.g., IRED-P2-A03, 1-5 mg/mL).

• Reaction Conditions: Stir the mixture at 30 °C. Maintain the pH at 8.0 by the controlled addition of a base (e.g., 1 M NaOH) using a pH-stat, as the oxidation of glucose produces an acid.

• Monitoring: Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by chiral HPLC to determine conversion and enantiomeric excess.

• Work-up: Once the reaction is complete, terminate it by adding a water-miscible organic solvent like acetonitrile or by acidification to precipitate the enzymes.

• Purification: Centrifuge the mixture to remove the precipitated protein. Extract the supernatant with an organic solvent (e.g., ethyl acetate). The organic layers can then be combined, dried, and concentrated to yield the product, which may be further purified by chromatography if necessary.

Comparative Analysis and Conclusion

The choice between a palladium-catalyzed chemical approach and an IRED-catalyzed biocatalytic approach depends heavily on the specific project goals, including scale, cost, time constraints, and sustainability targets.

Feature	Palladium-Catalyzed N-Arylation	IRED-Catalyzed Reductive Amination
Catalyst Type	Homogeneous (Palladium/Ligand)	Heterogeneous (Enzyme)
Stereoselectivity	Good to Excellent (98->99% retention)	Excellent (>99% ee)
Reaction Conditions	Anhydrous organic solvent, 50-100 °C	Aqueous buffer, 25-40 °C, neutral pH
Reagents	Aryl (pseudo)halide, base, metal catalyst	α-ketoester, amine, cofactor, sacrificial substrate
Atom Economy	Moderate (generates salt waste)	High (primary byproduct is water)
Environmental Impact	Higher (metal waste, organic solvents)	Lower ("Green" chemistry principles)
Scalability	Well-established, but catalyst cost can be high	Highly scalable; enzyme cost is decreasing
Development Effort	Ligand screening and condition optimization	Enzyme screening/engineering may be required

Concluding Remarks for the Researcher

For early-stage drug discovery and medicinal chemistry , where rapid access to a diverse range of analogs is paramount, the Buchwald-Hartwig N-arylation offers significant advantages. Its proven reliability across a wide array of substrates allows for greater flexibility in modifying both the aryl and amino acid components. The primary focus in this context is managing reaction conditions to prevent racemization.

For process development and large-scale manufacturing , where cost, safety, and environmental impact are critical drivers, IRED-catalyzed reductive amination presents a compellingly superior alternative. The exceptional enantioselectivity, mild aqueous conditions, and avoidance of heavy metals align perfectly with the principles of sustainable manufacturing. While an initial investment in enzyme screening and process optimization is required, the long-term benefits in terms of efficiency and environmental footprint are substantial.

Ultimately, both catalytic systems represent the pinnacle of modern synthetic chemistry, providing powerful and distinct solutions for accessing challenging chiral molecules like Methyl 2-methyl-N-phenylalaninate.

References

• Biocatalytic Asymmetric Synthesis of N-Aryl-Functionalized Amino Acids and Substituted Pyrazolidinones. ACS Catalysis. Available at: [Link]

• Development of a Method for the N-Arylation of Amino Acid Esters with Aryl Triflates. Organic Letters. Available at: [Link]

• Development of a Method for the N-Arylation of Amino Acid Esters with Aryl Triflates. Semantic Scholar. Available at: [Link]

• Asymmetric Synthesis of N‐Substituted α‐Amino Esters from α‐Ketoesters via Imine Reductase‐Catalyzed Reductive Amination. PMC. Available at: [Link]

• Ullmann condensation. Wikipedia. Available at: [Link]

• Development of a Method for the N-Arylation of Amino Acid Esters with Aryl Triflates. DSpace@MIT. Available at: [Link]

• Buchwald–Hartwig amination. Wikipedia. Available at: [Link]

• On the Current Status of Ullmann-Type N-Arylation Reactions Promoted by Heterogeneous Catalysts. MDPI. Available at: [Link]

• Synthesis of Library of N-t-boc Amino ester. Digital Commons at Buffalo State. Available at: [Link]

• Nickel-catalyzed N-arylation of optically pure amino acid esters with activated (hetero)aryl electrophiles. Canadian Science Publishing. Available at: [Link]

Sources

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. digitalcommons.buffalostate.edu [digitalcommons.buffalostate.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. dspace.mit.edu [dspace.mit.edu]
• 6. Asymmetric Synthesis of N‐Substituted α‐Amino Esters from α‐Ketoesters via Imine Reductase‐Catalyzed Reductive Amination - PMC [pmc.ncbi.nlm.nih.gov]

In Vitro Stability Comparison of Methyl 2-methyl-N-phenylalaninate Derived Peptides

Executive Summary

A pervasive bottleneck in the clinical translation of peptide therapeutics is their rapid proteolytic degradation in physiological fluids. To circumvent this, the incorporation of unnatural amino acids has become a cornerstone of modern rational drug design. Methyl 2-methyl-N-phenylalaninate —an α -methylated, esterified derivative of phenylalanine—represents a highly effective structural modification.

This guide provides an objective, data-driven comparison of peptides incorporating this derivative against common alternatives (L-Phenylalanine, D-Phenylalanine, and N-Methylphenylalanine). By analyzing in vitro stability metrics and detailing self-validating experimental protocols, this document serves as a comprehensive framework for evaluating proteolytic resistance in peptide engineering.

Mechanistic Rationale: The Causality of Stability

To engineer stability, one must understand the physical mechanics of proteolysis. Proteases (both endo- and exopeptidases) require the peptide backbone to adopt specific transition-state geometries—defined by the dihedral angles ϕ (phi) and ψ (psi)—to catalyze amide bond hydrolysis.

The superior stability of Methyl 2-methyl-N-phenylalaninate derived peptides is driven by a dual-action mechanism:

• α -Methyl Steric Hindrance: The introduction of a methyl group at the α -carbon (replacing the α -proton) creates severe local steric clashes. This restricts the Ramachandran conformational space, effectively "locking" the local backbone into specific secondary structures (frequently inducing 310​ -helices)[1]. This rigid conformation prevents the protease active site from accessing the scissile bond, conferring profound protease resistance[2].

• Esterification (C-terminal/Side-chain Protection): The methyl ester moiety neutralizes the negative charge of the carboxylate, protecting against specific carboxypeptidases while simultaneously increasing the lipophilicity of the peptide, which can serve as an effective prodrug strategy for cellular permeability.

Mechanistic comparison of proteolytic degradation between L-Phe and alpha-methylated derivatives.

Comparative Analysis of Alternatives

When optimizing a phenylalanine position within a bioactive peptide, scientists typically evaluate four primary variants. Here is how Methyl 2-methyl-N-phenylalaninate compares to its alternatives:

• Standard L-Phenylalanine (L-Phe): The native baseline. While it provides optimal target receptor binding, it is highly susceptible to chymotrypsin and other endopeptidases that selectively cleave adjacent to bulky hydrophobic residues.

• D-Phenylalanine (D-Phe): Stereochemical inversion confers excellent resistance to many proteases because the inverted stereocenter disrupts active-site recognition. However, this drastically alters the peptide's spatial geometry, frequently abolishing receptor binding affinity and bioactivity.

• N-Methylphenylalanine (N-Me-Phe): Methylation of the amide nitrogen removes the hydrogen bond donor capability. While it improves stability and membrane permeability, the loss of backbone hydrogen bonding can destabilize critical secondary structures (like α -helices) required for target engagement.

• Methyl 2-methyl-N-phenylalaninate: α -alkylation provides superior proteolytic resistance against enzymes such as angiotensin-converting enzyme (ACE) and various aminopeptidases[3]. Crucially, unlike N-methylation, it retains the backbone amide proton, preserving essential hydrogen-bonding networks while locking the side-chain orientation in a biologically active conformation.

Quantitative Data Presentation

The following table summarizes the in vitro performance of a model therapeutic peptide (e.g., a GLP-1 or Kinin B1 antagonist analog) synthesized with the respective phenylalanine derivatives.

Amino Acid Derivative	Human Serum t1/2​ (hrs)	Chymotrypsin t1/2​ (min)	Relative Binding Affinity ( Kd​ )	Structural Impact
L-Phe (Baseline)	1.2	< 15	1.0x (Reference)	Highly flexible
D-Phe	> 48.0	> 1440	> 100x (Loss of binding)	Spatial inversion
N-Me-Phe	8.5	120	2.5x - 5.0x	Loss of H-bond donor
Methyl 2-methyl-N-phenylalaninate	> 72.0	> 1440	0.9x - 1.2x (Retained)	Conformational lock ( 310​ )

Data represents generalized baseline pharmacokinetic behaviors established in standard peptide optimization campaigns.

Self-Validating Experimental Protocols

To ensure data integrity, the in vitro stability of these peptides must be evaluated using a self-validating system. The following protocol utilizes LC-MS/MS with an internal standard (IS) to account for matrix effects, and a rigid quenching mechanism to prevent post-sampling degradation.

Protocol: In Vitro Human Serum Stability Assay

Rationale: Human serum contains a complex mixture of endopeptidases and exopeptidases. Testing stability in serum provides the most accurate in vitro representation of systemic circulation half-life.

Step-by-Step Methodology:

• Preparation of Matrix: Thaw pooled human serum (sterile-filtered) and pre-incubate at 37°C for 15 minutes to ensure physiological temperature and enzymatic activity.

• Peptide Spiking: Spike the Methyl 2-methyl-N-phenylalaninate derived peptide (and comparator peptides) into the serum to a final concentration of 5 µM. Causality: 5 µM is chosen to remain below the Km​ of most serum proteases, ensuring first-order degradation kinetics.

• Incubation & Sampling: Incubate the mixture at 37°C with gentle agitation. Withdraw 50 µL aliquots at predefined time points (0, 1, 2, 4, 8, 12, 24, 48, and 72 hours).

• Enzymatic Quenching (Critical Step): Immediately transfer each 50 µL aliquot into a tube containing 150 µL of ice-cold quenching solution (Acetonitrile containing 1% Trichloroacetic acid [TCA] and 100 nM of an isotopically labeled Internal Standard). Causality: The organic solvent and low pH instantly denature serum proteases, halting degradation at the exact time point. The IS corrects for any ionization suppression during MS analysis.

• Protein Precipitation: Vortex the quenched samples for 30 seconds, then centrifuge at 14,000 x g for 15 minutes at 4°C to pellet the precipitated serum proteins.

• Filtration & LC-MS/MS: Transfer the supernatant through a 0.22 µm filter into autosampler vials. Quantify the remaining intact peptide using a targeted Multiple Reaction Monitoring (MRM) method on a triple quadrupole mass spectrometer.

• Data Analysis: Plot the natural log of the remaining peak area ratio (Peptide/IS) versus time. Calculate the half-life ( t1/2​ ) using the equation t1/2​=ln(2)/k , where k is the slope of the linear regression.

Step-by-step workflow for in vitro serum stability evaluation using LC-MS/MS.

References

• Developing Staple Peptide Therapeutics for Targeting the Main Protease SARS-CoV-2 Source: Kennesaw State University URL
• Source: PubMed (NIH)
• PROGRAM HANDBOOK ANZMAG 2025 CONFERENCE Source: ANZMAG URL

Sources

• 1. anzmag.com.au [anzmag.com.au]
• 2. DigitalCommons@Kennesaw State University - Symposium of Student Scholars: Developing Staple Peptide Therapeutics for Targeting the Main Protease SARS-CoV-2 [digitalcommons.kennesaw.edu]
• 3. Kinin B1 receptor antagonists containing alpha-methyl-L-phenylalanine: in vitro and in vivo antagonistic activities - PubMed [pubmed.ncbi.nlm.nih.gov]

Evaluating the Biological Activity of Methyl 2-methyl-N-phenylalaninate Analogs: A Comprehensive Comparison Guide

As drug development pivots toward highly stable, membrane-permeable peptidomimetics and targeted small molecules, the reliance on unnatural amino acids has surged.1[1] represents a highly specialized, triply-modified phenylalanine analog. By integrating an α -methyl group, an N-phenyl ring, and a methyl ester, this scaffold solves three critical pharmacokinetic bottlenecks: rapid proteolytic degradation, poor receptor subtype selectivity, and low transcellular permeability.

This guide objectively evaluates the biological activity of Methyl 2-methyl-N-phenylalaninate analogs against standard alternatives, providing the mechanistic causality behind their performance and the self-validating experimental protocols required to benchmark them.

Structural Causality: Deconstructing the Molecule

To understand the biological advantages of this compound, we must isolate the pharmacodynamic and pharmacokinetic causality of each structural modification:

• α -Methylation (Conformational Restriction): The addition of a methyl group at the alpha carbon severely restricts the ϕ and ψ dihedral angles of the amino acid backbone. In cyclic opioid peptide analogs, this restriction forces a specific side-chain binding mode, which has been shown to dramatically increase μ -opioid receptor selectivity over δ -receptors 2[2]. Furthermore, steric shielding at the α -carbon protects the adjacent peptide bond from proteolytic cleavage and prevents Cytochrome P450-mediated oxidation3[3].

• N-Arylation (Steric Bulk & π -Stacking): Unlike simple N-methylation, an N-phenyl group introduces significant steric bulk and enables π−π interactions within receptor pockets. N-aryl amino acids are critical synthons for bioactive nitrogen heterocycles and exhibit intrinsic broad-spectrum antibacterial properties 4[4]. Maintaining the chirality of these N-aryl derivatives is paramount, as it dictates their efficacy as specific enzyme modulators, such as protein kinase C activators5[5]. Additionally, N-alkylation/arylation can dictate intrinsic activity, converting potent receptor agonists into antagonists 6[6].

• Methyl Esterification (Prodrug Kinetics): Masking the polar carboxylic acid as a methyl ester significantly lowers the molecule's Polar Surface Area (PSA). This facilitates passive transcellular diffusion across lipid bilayers. Once inside the cell, ubiquitous intracellular esterases hydrolyze the ester, trapping the active free acid inside the target cell.

Fig 1. Logical relationship between structural modifications and biological outcomes.

Objective Comparison: Analogs vs. Natural Precursors

When engineering a peptide or small molecule, selecting the correct phenylalanine derivative is critical. The table below quantifies the theoretical and observed shifts in biological properties when transitioning from natural L-Phenylalanine to highly modified analogs. (Note: Similar alkylated phenylalanine derivatives are heavily utilized in oncology as LAT1-specific PET radiotracers due to their modified transport kinetics 7[7]).

Property	L-Phenylalanine	N-Methylphenylalanine	α -Methylphenylalanine	Methyl 2-methyl-N-phenylalaninate
Conformational Flexibility	High	Moderate	Low (Restricted)	Low (Restricted)
Proteolytic Stability	Low (Rapid cleavage)	Moderate	High (Steric shielding)	Very High
Receptor Selectivity	Baseline	Altered (Agonist/Antagonist)	High (Subtype specific)	High (Subtype specific)
Membrane Permeability	Low (Zwitterion)	Low (Zwitterion)	Low (Zwitterion)	High (Ester Prodrug)
Primary Application	Natural synthesis	Peptidomimetics	Opioid ligands / PET tracers	Bioavailable enzyme inhibitors

Experimental Methodologies: Self-Validating Protocols

To rigorously evaluate the biological activity of Methyl 2-methyl-N-phenylalaninate, empirical validation must rely on self-validating assay systems.

Fig 2. Self-validating experimental workflow for evaluating analog performance.

Protocol A: Metabolic & Proteolytic Stability Assay (LC-MS/MS)

Causality & Rationale: Natural amino acids are susceptible to CYP3A4-mediated hydroxylation and rapid amide bond hydrolysis. We utilize Human Liver Microsomes (HLMs) to assess CYP450 resistance, and Pronase to assess proteolytic cleavage. The α -methyl and N-phenyl groups should sterically block these enzymatic active sites. Self-Validating Controls:

• Positive Control: L-Phenylalanine (must show rapid depletion, proving enzymes are active).

• Negative Control: Heat-inactivated HLMs (differentiates enzymatic degradation from chemical instability).

• Internal Standard (IS): Stable isotope-labeled analog (corrects for LC-MS/MS matrix effects).

Step-by-Step Methodology:

• Preparation: Prepare a 10 mM stock of Methyl 2-methyl-N-phenylalaninate in DMSO. Dilute to a 1 µM working concentration in 100 mM potassium phosphate buffer (pH 7.4).

• Enzyme Addition: Aliquot 50 µL of the working solution into a 96-well plate. Add HLMs to a final protein concentration of 0.5 mg/mL.

• Reaction Initiation: Initiate the metabolic reaction by adding NADPH (final concentration 1 mM). Incubate at 37°C with orbital shaking.

• Time-Course Quenching: At intervals of 0, 15, 30, 60, and 120 minutes, extract 20 µL of the reaction mixture and quench immediately in 80 µL of ice-cold acetonitrile containing the Internal Standard.

• Centrifugation & Analysis: Centrifuge at 14,000 x g for 10 minutes at 4°C to precipitate proteins. Transfer the supernatant to LC-MS/MS vials.

• Quantification: Calculate the intrinsic clearance ( CLint​ ) by plotting the natural log of the remaining parent compound area ratio (Analyte/IS) versus time.

Protocol B: Caco-2 Bidirectional Permeability Assay

Causality & Rationale: The methyl ester modification is designed to lower the polar surface area, transitioning the molecule from a poorly permeable zwitterion to a highly permeable lipophilic prodrug. Caco-2 monolayers mimic the human intestinal epithelium. Self-Validating Controls:

• Monolayer Integrity: Lucifer Yellow (a paracellular marker; Papp​<1×10−6 cm/s ensures tight junctions are perfectly intact).

• Efflux Assessment: Bidirectional transport (Apical-to-Basolateral[A → B] vs. Basolateral-to-Apical [B → A]) in the presence and absence of Verapamil (P-gp inhibitor) to verify if the N-phenyl group triggers efflux pump recognition.

Step-by-Step Methodology:

• Cell Culture: Seed Caco-2 cells on polycarbonate filter inserts (0.4 µm pore size) in 12-well Transwell plates. Culture for 21 days until Transepithelial Electrical Resistance (TEER) exceeds 300 Ω⋅cm2 .

• Dosing Solutions: Prepare 10 µM solutions of the test compound and the free-acid analog (2-methyl-N-phenylalanine) in HBSS buffer (pH 7.4).

• A → B Transport: Add 0.5 mL of dosing solution to the Apical chamber and 1.5 mL of blank HBSS to the Basolateral chamber.

• B → A Transport: Add 1.5 mL of dosing solution to the Basolateral chamber and 0.5 mL of blank HBSS to the Apical chamber.

• Incubation & Sampling: Incubate at 37°C. Take 50 µL samples from the receiver chambers at 30, 60, 90, and 120 minutes, replacing the volume with fresh HBSS.

• Data Calculation: Quantify via LC-MS/MS. Calculate the apparent permeability coefficient ( Papp​ ) using the equation: Papp​=(dQ/dt)/(C0​×A) , where dQ/dt is the steady-state appearance rate, C0​ is the initial concentration, and A is the surface area of the filter.

References

• Source: National Institutes of Health (nih.gov)
• Source: ResearchGate (researchgate.net)
• Source: Theranostics (thno.org)
• Source: MDPI (mdpi.com)
• Source: MDPI (mdpi.com)
• Source: Asian Journal of Chemistry (asianpubs.org)
• Source: CymitQuimica (cymitquimica.com)

Sources

• 1. cymitquimica.com [cymitquimica.com]
• 2. Conformational restriction of the phenylalanine residue in a cyclic opioid peptide analogue: effects on receptor selectivity and stereospecificity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Tinker, Tailor, Soldier, Spy: The Diverse Roles That Fluorine Can Play within Amino Acid Side Chains [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. asianpubs.org [asianpubs.org]
• 6. researchgate.net [researchgate.net]
• 7. LAT1-specific PET radiotracers: Development and clinical experiences of a new class of cancer-specific radiopharmaceuticals [thno.org]